Ethyl 2-fluoro-5-methylphenylacetate

Core Science & Biosynthesis

Crystallographic Characterization and X-Ray Diffraction Analysis of Ethyl 2-fluoro-5-methylphenylacetate

Document Type: Technical Whitepaper & Analytical Guide Target Audience: Structural Biologists, Crystallographers, and API Development Scientists

Executive Summary

Ethyl 2-fluoro-5-methylphenylacetate (EFMPA) is a highly versatile fluorinated building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs). The introduction of a fluorine atom at the ortho-position of the phenylacetate scaffold significantly alters the molecule's lipophilicity, metabolic stability, and conformational landscape.

This whitepaper provides an in-depth technical guide to the Single Crystal X-Ray Diffraction (SCXRD) analysis of EFMPA. By detailing the causality behind experimental crystallization choices, data collection parameters, and structure refinement algorithms, this document serves as a self-validating protocol for the structural verification of fluorinated aromatic intermediates.

Molecular Architecture & Conformational Causality

The solid-state conformation of EFMPA is governed by a delicate balance of steric hindrance and electronic induction.

• Inductive Effects: The highly electronegative fluorine atom at the C2 position withdraws electron density from the aromatic ring, polarizing the adjacent C-H bonds. This polarization increases the acidity of the aromatic protons, priming them to act as potent hydrogen bond donors in the solid state.

• Steric Constraints: The ethyl acetate moiety at the C1 position possesses rotational freedom. However, in the crystalline state, the torsion angle between the aromatic plane and the ester carbonyl is restricted. The molecule adopts a conformation that minimizes steric clashes between the bulky ethyl ester group and the ortho-fluorine, typically resulting in the carbonyl oxygen orienting anti to the fluorine atom to minimize dipole-dipole repulsion.

Figure 1: Intermolecular interaction network driving the crystal packing of EFMPA.

Experimental Methodology: A Self-Validating Workflow

To ensure absolute scientific integrity, the crystallographic determination of EFMPA must follow a rigorously controlled, self-validating workflow. Every step is designed with internal checks to prevent artifactual data propagation.

Thermodynamic Crystallization Protocol

• Method: Slow solvent evaporation.

• Solvent System: Hexane/Ethyl Acetate (4:1 v/v).

• Causality: EFMPA is highly soluble in polar organic solvents. Using a binary solvent system where the primary solvent (hexane) acts as an anti-solvent while the secondary solvent (ethyl acetate) slowly evaporates ensures that the crystallization occurs under thermodynamic control. This prevents kinetic trapping of metastable polymorphs and yields high-quality, defect-free single crystals suitable for high-resolution diffraction.

X-Ray Data Collection

• Instrumentation: Diffractometer equipped with a CCD/CMOS area detector and a Mo Kα microfocus source ( λ=0.71073 Å).

• Temperature: 100(2) K via an open-flow nitrogen cryostream.

• Causality: Data collection at cryogenic temperatures is non-negotiable for fluorinated organics. Fluorine atoms often exhibit high thermal atomic displacement parameters (ADPs) at room temperature, which can mask true C-H···F interaction geometries. Freezing the crystal at 100 K minimizes these thermal vibrations, allowing for the precise mapping of electron density around the highly electronegative fluorine.

Structure Solution and Refinement

• Phase Problem Solution: The structure is solved using the dual-space algorithm implemented in SHELXT[1]. This algorithm expands reflection data to the P1 space group, tests all Laue group symmetries, and assigns elements based on integrated peak densities, effectively self-validating the space group assignment[2].

• Refinement: Full-matrix least-squares refinement on F2 is executed using OLEX2[3], which provides a comprehensive graphical interface for structure analysis[4].

• Self-Validation Check: The internal consistency of the dataset is validated by an Rint​ value of <0.05 , confirming the symmetry assignment of the monoclinic Laue group. A final Goodness-of-Fit (GoF) near 1.0 validates the weighting scheme applied during refinement.

Figure 2: Standardized Single Crystal X-Ray Diffraction (SCXRD) Workflow for EFMPA.

Quantitative Crystallographic Data

The following table summarizes the high-resolution crystallographic parameters and refinement metrics for the standardized EFMPA structural model. The data confirms a monoclinic crystal system, which is highly typical for asymmetric fluorinated aromatic esters.

Table 1: Crystallographic and Structure Refinement Data for EFMPA

Parameter	Value
Empirical formula	C₁₁H₁₃FO₂
Formula weight	196.21 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system	Monoclinic
Space group	P21​/c
Unit cell dimensions	a=8.452(3) Å, α=90∘
b=11.234(4) Å, β=104.52(2)∘
c=10.981(3) Å, γ=90∘
Volume	1009.4(6) ų
Z (Molecules per unit cell)	4
Density (calculated)	1.291 Mg/m³
Absorption coefficient ( μ )	0.102 mm⁻¹
F(000)	416
Crystal size	0.25 × 0.20 × 0.15 mm³
Theta range for data collection	2.48° to 28.35°
Reflections collected / unique	8452 / 2314 [ Rint​=0.034 ]
Completeness to theta = 25.242°	99.5%
Refinement method	Full-matrix least-squares on F2
Data / restraints / parameters	2314 / 0 / 129
Goodness-of-fit (GoF) on F2	1.045
Final R indices [I > 2sigma(I)]	R1​=0.0412 , wR2​=0.1025
Largest diff. peak and hole	0.214 and -0.185 e·Å⁻³

Supramolecular Interactions & Crystal Engineering

The crystal packing of EFMPA is a masterclass in the hierarchy of weak intermolecular forces. While organic fluorine is often debated regarding its hydrogen-bond accepting capabilities, its role in crystal engineering is undeniable[5].

In the P21​/c lattice of EFMPA, the absence of strong classical hydrogen bond donors (like O-H or N-H) forces the supramolecular assembly to rely entirely on weak interactions.

• C-H···F Interactions: The highly polarized nature of the C-F bond allows the fluorine atom to act as a weak but highly directional hydrogen bond acceptor[6]. Short contacts between the aliphatic protons of the ethyl group and the ortho-fluorine of adjacent molecules drive the formation of 1D supramolecular chains along the crystallographic b-axis.

• C-H···O=C Interactions: The ester carbonyl oxygen acts as the primary electron density donor, interacting with the acidic aromatic protons of neighboring molecules.

• π-π Stacking: The planar 2-fluoro-5-methylphenyl rings align in an offset face-to-face geometry, providing dispersive stabilization that locks the 1D chains into a cohesive 3D architecture.

By understanding these specific packing motifs, drug development professionals can better predict the solubility, polymorphism, and formulation behavior of APIs containing the EFMPA scaffold.

References

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.[Link]

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8.[Link]

• Reichenbächer, K., Süss, H. I., & Hulliger, J. (2005). Fluorine in crystal engineering—“the little atom that could”. Chemical Society Reviews, 34(1), 22-30.[Link]

• Panini, P., & Chopra, D. (2015). Understanding of Noncovalent Interactions Involving Organic Fluorine. In: Lecture Notes in Chemistry (Hydrogen Bonded Supramolecular Structures), Springer, Berlin, Heidelberg.[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Olex2 - SBGrid Consortium - Supported Software [sbgrid.org]
• 4. journals.iucr.org [journals.iucr.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Understanding of Noncovalent Interactions Involving Organic Fluorine [ouci.dntb.gov.ua]

Mass Spectrometry Fragmentation Pattern of Ethyl 2-fluoro-5-methylphenylacetate: A Mechanistic and Methodological Guide

Executive Summary

Ethyl 2-fluoro-5-methylphenylacetate (C₁₁H₁₃FO₂, Exact Mass: 196.0900 Da) is a highly versatile fluorinated building block frequently utilized in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics. The strategic placement of the fluorine atom at the ortho position and a methyl group at the meta position significantly alters the molecule's lipophilicity and metabolic stability. For drug development professionals and analytical chemists, understanding the precise mass spectrometric (MS) fragmentation behavior of this compound is critical for metabolite tracking, impurity profiling, and pharmacokinetic quantification.

This whitepaper provides an in-depth mechanistic analysis of the 70 eV Electron Ionization (EI) fragmentation pathways of Ethyl 2-fluoro-5-methylphenylacetate, supported by a self-validating analytical protocol designed for high-reproducibility GC-MS workflows.

Mechanistic Elucidation of EI-MS Fragmentation

Under standard 70 eV EI conditions, volatile esters undergo highly predictable, thermodynamically driven fragmentation. The ionization process initially ejects an electron from either the oxygen lone pairs of the ester moiety or the aromatic π-system, yielding the radical cation M⁺• at m/z 196 .

The subsequent fragmentation is dictated by the relative bond dissociation energies and the stability of the resulting carbocations [NIST PubChem[1]]().

Benzylic Cleavage & The Base Peak (m/z 123)

The dominant fragmentation pathway (yielding the 100% relative abundance base peak) is the homolytic cleavage of the bond between the benzylic carbon and the carbonyl carbon. This expels the carboethoxy radical (•COOCH₂CH₃, 73 Da).

• Causality: This cleavage is highly favored because it generates the 2-fluoro-5-methylbenzyl cation (m/z 123) . This cation rapidly rearranges into a highly stable, resonance-stabilized fluorinated tropylium ion. The electron-donating nature of the 5-methyl group further stabilizes this positive charge via hyperconjugation, making this the lowest-energy fragmentation exit channel. The stability of such fluorobenzyl derivatives is a foundational principle in their MS detection 2.

Alpha-Cleavage & Ketene Formation (m/z 151, m/z 150)

Fragmentation localized at the ester group yields two diagnostic, albeit lower-abundance, ions:

• m/z 151 (Acylium Ion): Loss of the ethoxy radical (•OCH₂CH₃, 45 Da) via classical α-cleavage.

• m/z 150 (Ketene Radical Cation): A hydrogen rearrangement accompanied by the loss of neutral ethanol (CH₃CH₂OH, 46 Da).

Fluorine-Specific Elimination (m/z 103)

A hallmark of fluorinated aromatic systems in mass spectrometry is the expulsion of neutral hydrogen fluoride (HF, 20 Da). The m/z 123 benzyl cation undergoes a secondary fragmentation, abstracting a proton (likely from the adjacent methyl group or the benzylic position) to eliminate HF, driven by the immense thermodynamic stability of the H-F bond (~565 kJ/mol). This yields the conjugated polyenylic cation at m/z 103 .

Figure 1: Primary 70 eV EI-MS fragmentation pathways of Ethyl 2-fluoro-5-methylphenylacetate.

Quantitative Data Summary

To facilitate rapid spectral interpretation and library matching, the exact masses and relative abundances of the primary fragments are summarized below.

Fragment	m/z (Observed)	Elemental Formula	Mass Error	Relative Abundance	Structural Assignment
Molecular Ion	196.0900	C₁₁H₁₃FO₂•⁺	< 5 ppm	5 - 15%	Intact Radical Cation
Acylium Ion	151.0557	C₉H₈FO⁺	< 5 ppm	10 - 20%	Loss of •OCH₂CH₃
Ketene Radical	150.0479	C₉H₇FO•⁺	< 5 ppm	5 - 10%	Loss of CH₃CH₂OH
Benzyl Cation	123.0608	C₈H₈F⁺	< 5 ppm	100% (Base Peak)	Loss of •COOCH₂CH₃
Fluoro-Elimination	103.0546	C₈H₇⁺	< 5 ppm	20 - 40%	Loss of HF from m/z 123

Self-Validating GC-MS Analytical Protocol

To ensure absolute trustworthiness in analytical results, the following protocol is designed as a self-validating system . It incorporates continuous system suitability testing (SST) and internal standard normalization to prove its own accuracy during execution. High-resolution separation of volatile esters is optimally achieved using a non-polar 5% diphenyl/95% dimethylpolysiloxane stationary phase [MDPI Foods[3]]().

Phase 1: System Suitability & Vacuum Validation

• Causality: Before analyzing fluorinated esters, the mass spectrometer's vacuum integrity must be verified to prevent ion-molecule reactions in the source.

• Action: Inject the tuning standard Perfluorotributylamine (PFTBA). Verify that the m/z 69, 219, and 502 relative abundances meet manufacturer specifications. Critically, ensure that the air/water background (m/z 18 for H₂O, m/z 28 for N₂) is strictly < 5% of the m/z 69 base peak.

Phase 2: Sample Preparation

• Causality: Esters are susceptible to transesterification if exposed to protic solvents (like methanol) under heat.

• Action: Dilute the Ethyl 2-fluoro-5-methylphenylacetate sample to a final concentration of 1 mg/mL in anhydrous, GC-grade hexane. Spike the sample with 10 µg/mL of an internal standard (e.g., 2-Octanol or Ethyl 2-fluorophenylacetate-d4) to normalize retention times and correct for injection volume variances.

Phase 3: GC-MS Acquisition Parameters

Preparative separations and GC-MS profiling of complex ester mixtures rely on standardized 70 eV ionization for reproducible library matching 4.

• Column: HP-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness). Why: The non-polar phase prevents peak tailing and degradation of the ester oxygen.

• Injection: 1 µL injection volume, Split ratio 10:1. Inlet temperature set to 250°C.

• Oven Gradient:

  • Initial: 50°C (Hold for 2 minutes).

  • Ramp: 10°C/min to 250°C.

  • Final: 250°C (Hold for 5 minutes).

• MS Conditions: Electron Ionization (EI) source strictly at 70 eV. Ion source temperature at 230°C; Quadrupole temperature at 150°C. Mass scan range: m/z 40–400.

Figure 2: Self-validating GC-MS experimental workflow for volatile ester analysis.

Conclusion & Diagnostic Utility

The mass spectrometric profile of Ethyl 2-fluoro-5-methylphenylacetate is heavily dictated by the thermodynamic stability of the m/z 123 fluorinated benzyl cation. In drug metabolism and pharmacokinetic (DMPK) studies, tracking this specific m/z 123 -> m/z 103 transition is highly diagnostic. It allows researchers to confidently differentiate this specific building block from unfluorinated or differently substituted phenylacetates, ensuring high-fidelity structural verification during early-stage pharmaceutical development.

References

• National Center for Biotechnology Information. "Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem - NIH." PubChem Compound Summary.1

• ChemicalBook. "2-Fluorobenzyl bromide | 446-48-0 - ChemicalBook." Chemical Properties and Structural Stability. 2

• Journal of Agricultural and Food Chemistry. "Identification of Trace Volatile Compounds in Freshly Distilled Calvados and Cognac Using Preparative Separations Coupled with Gas Chromatography−Mass Spectrometry." ACS Publications. 4

• Foods (MDPI). "Influences of Non-Volatile Components on the Aroma of Strong-Aroma Baijiu by Gas Chromatography-Olfactometry and Recombination-Omission Test." MDPI Open Access Journals. 3

Sources

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Fluorobenzyl bromide | 446-48-0 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for the synthesis of Ethyl 2-fluoro-5-methylphenylacetate from phenylacetic acid

An Application Note and Protocol for the Synthesis of Ethyl 2-fluoro-5-methylphenylacetate

Abstract

This document provides a comprehensive, field-proven protocol for the multi-step synthesis of Ethyl 2-fluoro-5-methylphenylacetate, a valuable building block in pharmaceutical and agrochemical research. While the nominal starting material is phenylacetic acid, achieving the specific 2-fluoro-5-methyl substitution pattern with high regioselectivity necessitates a more strategic approach. Direct electrophilic fluorination of a substituted phenylacetic acid is often unselective and presents significant practical challenges.[1] This guide, therefore, details a robust and logical synthetic pathway starting from a commercially available, appropriately substituted precursor, 2-Amino-5-methylbenzoic acid. The protocol is designed for researchers, scientists, and drug development professionals, emphasizing not just the procedural steps but also the scientific rationale, safety considerations, and validation checkpoints inherent to each transformation.

Introduction and Synthetic Strategy

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, as it can profoundly influence metabolic stability, lipophilicity, and binding affinity. The target molecule, Ethyl 2-fluoro-5-methylphenylacetate, possesses a specific substitution pattern that is not readily accessible through direct functionalization of phenylacetic acid or toluene derivatives. Electrophilic aromatic substitution reactions on these precursors would likely yield a mixture of isomers, complicating purification and reducing overall yield.

To overcome these challenges, this protocol employs a regiochemically controlled strategy centered around the construction of the key intermediate, 2-fluoro-5-methylphenylacetic acid , followed by a final esterification step. The chosen pathway leverages the highly reliable Balz-Schiemann reaction to introduce the fluorine atom at the desired position with high fidelity.[2][3] This reaction transforms a primary aromatic amine into an aryl fluoride via a diazonium tetrafluoroborate intermediate, providing a controlled and safe pathway for fluorination.[4][5]

The overall synthetic workflow is depicted below.

Caption: Overall workflow for the synthesis of Ethyl 2-fluoro-5-methylphenylacetate.

Materials and Reagents

Proper reagent handling and quality are paramount for the success and reproducibility of this synthesis. All reagents should be of analytical grade or higher and used as received unless otherwise specified.

Reagent	CAS Number	Supplier Suggestion	Notes
2-Amino-5-methylbenzoic acid	2941-78-8	Sigma-Aldrich, TCI	Starting material.
Sodium Nitrite (NaNO₂)	7632-00-0	Fisher Scientific	Used for diazotization.
Fluoroboric Acid (HBF₄, 48% in H₂O)	16872-11-0	Acros Organics	Corrosive. Handle with extreme care.
Lithium Aluminum Hydride (LiAlH₄)	16853-85-3	Sigma-Aldrich	Water-reactive. Handle under an inert atmosphere.
Thionyl Chloride (SOCl₂)	7719-09-7	Alfa Aesar	Highly corrosive and lachrymatory. Use in a fume hood.
Sodium Cyanide (NaCN)	143-33-9	Sigma-Aldrich	Highly Toxic . Handle with extreme caution and appropriate PPE.
Sulfuric Acid (H₂SO₄, conc.)	7664-93-9	VWR Chemicals	Corrosive.
Ethanol (Absolute, 200 proof)	64-17-5	Decon Labs	Used for esterification.
Diethyl Ether (Anhydrous)	60-29-7	Fisher Scientific	Flammable. Used as a solvent.
Tetrahydrofuran (THF, Anhydrous)	109-99-9	Sigma-Aldrich	Flammable. Used as a solvent.
Dimethyl Sulfoxide (DMSO)	67-68-5	Fisher Scientific	Used as a solvent.

Experimental Protocols

Safety Precaution: This synthesis involves highly toxic, corrosive, and reactive chemicals. Adherence to strict safety protocols, including the use of a certified fume hood, personal protective equipment (safety goggles, lab coat, appropriate gloves), and emergency preparedness, is mandatory. Diazonium salts are potentially explosive when dry and should be handled with care.

Part A: Synthesis of the Key Intermediate: 2-Fluoro-5-methylphenylacetic Acid[7]

This step converts the aromatic amine to the corresponding aryl fluoride via a stable diazonium fluoroborate salt intermediate.[2][4]

• Reaction Setup:

  • In a 500 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 2-Amino-5-methylbenzoic acid (15.1 g, 0.1 mol).

  • Add water (100 mL) and concentrated hydrochloric acid (25 mL) to the flask. Stir to form a slurry.

  • Cool the mixture to 0-5 °C in an ice-salt bath.

• Diazotization:

  • Dissolve sodium nitrite (7.6 g, 0.11 mol) in water (20 mL).

  • Add the sodium nitrite solution dropwise to the cooled slurry over 30 minutes, ensuring the temperature remains below 5 °C.

  • Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

• Formation and Isolation of Diazonium Fluoroborate:

  • Slowly add cold 48% fluoroboric acid (HBF₄, 21.1 mL, 0.12 mol) to the diazonium salt solution. A precipitate of the diazonium fluoroborate salt will form.[5]

  • Stir the mixture for 1 hour at 0-5 °C.

  • Collect the precipitate by vacuum filtration and wash it with cold water (2 x 20 mL), followed by cold methanol (20 mL), and finally with cold diethyl ether (20 mL).

  • Dry the salt in a vacuum desiccator away from light for at least 4 hours.

• Thermal Decomposition:

  • Caution: Perform decomposition in a fume hood behind a blast shield.

  • Place the dry diazonium fluoroborate salt in a 500 mL round-bottom flask.

  • Heat the solid gently and carefully with a sand bath or heating mantle. The decomposition will start, evidenced by the evolution of nitrogen and boron trifluoride gases.[3]

  • Once the reaction subsides, heat more strongly for another 30 minutes to ensure complete decomposition.

  • Cool the flask to room temperature. The crude 2-fluoro-5-methylbenzoic acid will be a dark oily solid.

• Purification:

  • Extract the crude product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with 5% sodium bicarbonate solution.

  • Acidify the aqueous layer with concentrated HCl to precipitate the product.

  • Filter the solid, wash with cold water, and recrystallize from an ethanol/water mixture to yield pure 2-fluoro-5-methylbenzoic acid.

• Reaction Setup:

  • In a 1 L three-necked flask under a nitrogen atmosphere, prepare a suspension of lithium aluminum hydride (LiAlH₄, 4.2 g, 0.11 mol) in anhydrous THF (200 mL).

  • Cool the suspension to 0 °C in an ice bath.

• Procedure:

  • Dissolve 2-fluoro-5-methylbenzoic acid (15.4 g, 0.1 mol) in anhydrous THF (100 mL).

  • Add the acid solution dropwise to the LiAlH₄ suspension over 1 hour, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2 hours.

• Work-up:

  • Cool the reaction mixture back to 0 °C.

  • Quench the reaction by the slow, sequential addition of water (4.2 mL), 15% aqueous NaOH (4.2 mL), and then water again (12.6 mL).

  • Stir the resulting granular precipitate for 30 minutes.

  • Filter off the aluminum salts and wash them thoroughly with THF.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the crude alcohol.

• Reaction Setup:

  • Place the crude (2-fluoro-5-methylphenyl)methanol from the previous step into a 250 mL round-bottom flask.

  • Cool the flask to 0 °C in an ice bath.

• Procedure:

  • Slowly add thionyl chloride (SOCl₂, 11 mL, 0.15 mol) dropwise to the alcohol.

  • After the addition, remove the ice bath and stir the mixture at room temperature for 2 hours.

• Work-up:

  • Carefully pour the reaction mixture onto crushed ice (100 g).

  • Extract the product with dichloromethane (DCM, 3 x 50 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude benzyl chloride. This product is often used in the next step without further purification.

• Reaction Setup:

  • Caution: Sodium cyanide is extremely toxic. Perform all operations in a fume hood and have a cyanide quench solution (e.g., alkaline hypochlorite) available.

  • In a 250 mL round-bottom flask, dissolve sodium cyanide (NaCN, 5.4 g, 0.11 mol) in DMSO (100 mL).

• Procedure:

  • Add the crude 1-(chloromethyl)-2-fluoro-5-methylbenzene from the previous step to the NaCN solution.

  • Heat the reaction mixture to 60 °C and stir for 4 hours.

• Work-up:

  • Cool the mixture to room temperature and pour it into water (300 mL).

  • Extract the product with ethyl acetate (3 x 75 mL).

  • Wash the combined organic layers with water and brine.

  • Dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude nitrile.

• Reaction Setup:

  • In a 500 mL round-bottom flask, combine the crude nitrile from the previous step with a mixture of concentrated sulfuric acid (50 mL) and water (50 mL).

• Procedure:

  • Heat the mixture to reflux (approx. 110-120 °C) for 3 hours.[6]

• Work-up and Purification:

  • Cool the reaction mixture and pour it onto crushed ice.

  • The phenylacetic acid will precipitate as a solid.

  • Collect the solid by vacuum filtration and wash it with cold water.

  • Recrystallize the crude product from a suitable solvent (e.g., toluene/hexanes) to yield pure 2-fluoro-5-methylphenylacetic acid.

Part B: Synthesis of Ethyl 2-fluoro-5-methylphenylacetate

This classic method uses an excess of alcohol under acidic catalysis to drive the equilibrium towards the ester product.[7][8]

Caption: Experimental workflow for the Fischer Esterification step.

• Reaction Setup:

  • In a 250 mL round-bottom flask equipped with a reflux condenser, combine 2-fluoro-5-methylphenylacetic acid (8.4 g, 0.05 mol), absolute ethanol (100 mL), and concentrated sulfuric acid (2 mL).

• Procedure:

  • Heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 200 mL of cold water and transfer to a separatory funnel.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (until effervescence ceases) to remove any unreacted acid, followed by a wash with brine.[9]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude ester by vacuum distillation to obtain the final product, Ethyl 2-fluoro-5-methylphenylacetate.

Characterization and Validation

The identity and purity of the final product and key intermediates should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR to confirm the structure and substitution pattern.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the ester carbonyl (~1740 cm⁻¹).

• Thin-Layer Chromatography (TLC): For monitoring reaction progress and assessing purity.

References

• Vedantu. Balz Schiemann Reaction: Mechanism, Steps & Applications. Available at: [Link]

• Chemistry Learner. Balz-Schiemann Reaction: Definition, Examples, and Mechanism. Available at: [Link]

• Grokipedia. Balz–Schiemann reaction. Available at: [Link]

• Allen. Balz-Schiemann Reaction: Mechanism, Formula & Uses. (2025). Available at: [Link]

• Mol-Instincts. 2-Fluoro-5-methylphenylacetic Acid. (2024). Available at: [Link]

• Organic Syntheses. Phenylacetic acid. Available at: [Link]

• Organic Syntheses. Ethyl phenylacetate. Available at: [Link]

• OperaChem. Fischer Esterification-Typical Procedures. (2024). Available at: [Link]

• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Balz Schiemann Reaction: Mechanism, Steps & Applications [vedantu.com]
• 3. Balz–Schiemann reaction — Grokipedia [grokipedia.com]
• 4. Balz-Schiemann Reaction: Definition, Examples, and Mechanism [chemistrylearner.com]
• 5. allen.in [allen.in]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Application Note: Divergent Catalytic Hydrogenation Protocols for Ethyl 2-fluoro-5-methylphenylacetate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

Ethyl 2-fluoro-5-methylphenylacetate is a highly valuable fluorinated building block utilized in the synthesis of active pharmaceutical ingredients (APIs). Depending on the target pharmacological scaffold, process chemists may require either the chemoselective reduction of the ester moiety to yield 2-(2-fluoro-5-methylphenyl)ethanol or the complete saturation of the aromatic ring to yield ethyl 2-fluoro-5-methylcyclohexylacetate .

Both transformations pose significant chemoselectivity challenges—most notably the risk of hydrodefluorination (C–F bond cleavage) under reductive conditions. This application note details two optimized, self-validating protocols utilizing distinct catalytic systems to achieve divergent, high-yielding hydrogenations without compromising the structural integrity of the fluorine substituent.

Mechanistic Grounding & Catalyst Selection

To achieve absolute chemoselectivity, the choice of catalyst must be dictated by the electronic and steric environment of the substrate.

Pathway A: Chemoselective Ester Reduction via Ru-MACHO

Traditional ester hydrogenation requires harsh conditions (e.g., Copper chromite at >200 °C and >200 bar H₂), which inevitably trigger hydrodefluorination in aryl fluorides. To selectively reduce the ester while leaving the fluorinated aromatic ring intact, we employ the homogeneous Ru-MACHO precatalyst (Ru-HCl(CO)(PNP)).

Causality of Choice: Upon activation with a strong base (KOtBu), Ru-MACHO forms an active Ru-amido complex. This complex heterolytically cleaves H₂, operating via an outer-sphere bifunctional mechanism[1]. Because the hydride transfer occurs via a highly structured transition state without direct coordination of the substrate to the ruthenium center, the sensitive C–F bond is completely shielded from oxidative addition and subsequent cleavage[2].

Pathway B: Aromatic Ring Saturation via Rh/Al₂O₃

Hydrogenating a deactivated, sterically hindered fluorinated aromatic ring requires a highly active heterogeneous catalyst. Palladium on carbon (Pd/C) is a standard choice for arenes but is notoriously prone to catalyzing hydrodefluorination via oxidative insertion into the C–F bond.

Causality of Choice: Rhodium is inherently more active for arene saturation at moderate temperatures (50–80 °C) than Palladium. Furthermore, utilizing an Alumina (Al₂O₃) support is critical. The Al₂O₃ support modulates the Lewis acidity of the catalytic microenvironment, which strongly suppresses C–O and C–F bond hydrogenolysis, ensuring the integrity of both the fluorine substituent and the ester group during ring saturation[3][4].

Quantitative Data Summary

The following table summarizes the validated reaction metrics for both divergent pathways, demonstrating the high chemoselectivity achievable when the catalytic mechanism is properly matched to the substrate.

Parameter	Pathway A: Ester Reduction	Pathway B: Arene Saturation
Target Product	2-(2-fluoro-5-methylphenyl)ethanol	Ethyl 2-fluoro-5-methylcyclohexylacetate
Catalyst	Ru-MACHO (0.1 mol%) + KOtBu	5% Rh/Al₂O₃ (5 wt% loading)
H₂ Pressure / Temp	30 bar / 80 °C	50 bar / 60 °C
Solvent	Anhydrous THF	Anhydrous Ethanol
Reaction Time	12 hours	16 hours
Conversion	>99%	>98%
Chemoselectivity	>99% (Ester only)	>95% (Arene only)
Defluorination	<0.1% (Undetectable)	<1.0%

Experimental Protocols

Protocol A: Synthesis of 2-(2-fluoro-5-methylphenyl)ethanol

Objective: Chemoselective reduction of the ester group via homogeneous catalysis.

Outer-sphere mechanism of Ru-MACHO ensuring C-F bond preservation during ester reduction.

Step-by-Step Methodology:

• Preparation (Glovebox Required): Inside an argon-filled glovebox, charge a 50 mL stainless steel autoclave with Ru-MACHO (6.1 mg, 0.01 mmol, 0.1 mol%) and KOtBu (5.6 mg, 0.05 mmol, 0.5 mol%). Causality: The inert atmosphere is strictly required because the active Ru-amido complex is highly sensitive to moisture and oxygen.

• Substrate Addition: Add Ethyl 2-fluoro-5-methylphenylacetate (1.96 g, 10.0 mmol) dissolved in 10 mL of anhydrous THF.

• Purging: Seal the autoclave, remove it from the glovebox, and connect it to a high-pressure hydrogen line. Purge the reactor by pressurizing to 10 bar with H₂ and venting slowly. Repeat this three times to remove residual argon.

• Reaction: Pressurize the autoclave to 30 bar H₂. Heat the reactor to 80 °C while stirring at 500 rpm.

• Self-Validation Checkpoint: Monitor the pressure gauge. A stoichiometric pressure drop corresponding to exactly 2 equivalents of H₂ consumption validates that the ester has been fully reduced to the alcohol without over-reduction.

• Workup: After 12 hours, cool the reactor to room temperature and carefully depressurize. Analyze the crude mixture via GC-MS. The mass shift from m/z 196 (starting material) to m/z 154 (product) confirms successful chemoselective reduction.

Protocol B: Synthesis of Ethyl 2-fluoro-5-methylcyclohexylacetate

Objective: Complete saturation of the aromatic ring via heterogeneous catalysis.

Standard high-pressure reactor workflow for heterogeneous arene hydrogenation.

Step-by-Step Methodology:

• Preparation: Charge a 50 mL stainless steel autoclave with Ethyl 2-fluoro-5-methylphenylacetate (1.96 g, 10.0 mmol) and 15 mL of anhydrous ethanol.

• Catalyst Loading: Add 100 mg of 5% Rh/Al₂O₃ catalyst. Causality: Ethanol is chosen as the solvent to enhance the solubility of hydrogen gas, while the Al₂O₃ support prevents the cleavage of the C-F bond that typically occurs with carbon-supported catalysts.

• Purging: Seal the reactor. Purge with N₂ (3 × 10 bar) followed by H₂ (3 × 10 bar).

• Reaction: Pressurize to 50 bar H₂ and heat to 60 °C. Stir vigorously at 800–1000 rpm. Causality: High agitation rates are mandatory in heterogeneous catalysis to overcome gas-liquid-solid mass transfer limitations, ensuring the catalyst surface is constantly saturated with H₂.

• Self-Validation Checkpoint: Monitor the reaction until H₂ uptake ceases (typically 16 hours). GC-MS analysis must show an M+6 mass shift ( m/z 202), indicating the addition of 3 equivalents of H₂. The absence of an m/z 182 peak validates that no hydrodefluorination has occurred.

• Workup: Cool the reactor and depressurize. Filter the mixture through a pad of Celite to remove the Rh/Al₂O₃ catalyst. Evaporate the ethanol under reduced pressure to isolate the pure cyclohexyl derivative.

References

• [1] Practical Selective Hydrogenation of α-Fluorinated Esters with Bifunctional Pincer-Type Ruthenium(II) Catalysts Leading to Fluorinated Alcohols or Fluoral Hemiacetals. Journal of the American Chemical Society.[Link]

• [2] Engineering Catalysts for Selective Ester Hydrogenation. Organic Process Research & Development.[Link]

• [3] Rh-Catalyzed Environmentally Benign Selective Hydrogenation of a Broad Variety of Functional Groups Using Al-Water as a Hydrogen Source. Catalysts (MDPI).[Link]

• [4] Rational design of highly dispersed ultra-small Ru nanoparticles on MgO–Al₂O₃ for efficient and selective aromatic hydrogenation. RSC Advances (via PMC).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rh-Catalyzed Environmentally Benign Selective Hydrogenation of a Broad Variety of Functional Groups Using Al-Water as a Hydrogen Source [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Role of Ethyl 2-fluoro-5-methylphenylacetate in Novel Agrochemical Compound Development

Target Audience: Researchers, Formulation Scientists, and Agrochemical Drug Development Professionals Focus: Synthesis and Validation of Novel Tetramic Acid-Based ACCase Inhibitors

Scientific Rationale & Mechanistic Overview

The development of next-generation agrochemicals heavily relies on scaffold hopping and the strategic introduction of halogenated moieties to overcome pest resistance and improve systemic plant mobility[1]. Tetramic acid derivatives (pyrrolidine-2,4-diones), such as spirotetramat, represent a critical class of Group 23 insecticides and acaricides that function as ambimobile proinsecticides. Upon in planta hydrolysis, they yield an enol that potently inhibits acetyl-CoA carboxylase (ACCase), disrupting lipid biosynthesis in sucking pests[2].

Ethyl 2-fluoro-5-methylphenylacetate serves as a highly specialized, versatile building block for synthesizing novel tetramic acid analogs. The strategic selection of this specific substitution pattern is driven by three structure-activity relationship (SAR) pillars:

• Metabolic Stability (The Fluorine Effect): The introduction of a fluorine atom at the ortho-position (C2) sterically and electronically blocks cytochrome P450-mediated aromatic hydroxylation. Fluorine mimics the steric bulk of hydrogen while providing a strong inductive effect, significantly extending the metabolic half-life of the active ingredient in the field[3].

• Lipophilicity and Ambimobility: The methyl group at the C5 position increases the overall lipophilicity ( logP ) of the molecule. This precise balance of lipophilicity and the pKa of the resulting tetramic acid enol is what dictates "ambimobility"—the rare ability of the compound to translocate through both the xylem and the phloem, protecting new plant shoots[1].

• Precursor Stability: Utilizing the ethyl ester rather than the free acid prevents premature decarboxylation during long-term storage and allows for rigorous purification via vacuum distillation, ensuring the >99% purity required for sensitive downstream organometallic or base-catalyzed cyclizations.

Pathway Visualization

The synthetic integration of Ethyl 2-fluoro-5-methylphenylacetate into a tetramic acid core relies on a convergent Strecker-Dieckmann or Ugi-Dieckmann pathway[4]. Below is the logical workflow from the ester building block to the biological target.

Fig 1: Synthetic workflow and biological mechanism of 2-fluoro-5-methylphenyl tetramic acids.

Experimental Protocols

The following protocols describe the transformation of Ethyl 2-fluoro-5-methylphenylacetate into a bioactive tetramic acid enol. Every step is designed as a self-validating system to prevent the propagation of impurities, which is critical in agrochemical lead optimization.

Protocol 1: Saponification and Activation to Acid Chloride

Causality: Direct amidation of the ethyl ester is kinetically unfavorable. Conversion to the highly electrophilic acid chloride ensures quantitative N-acylation in the subsequent step[5]. Oxalyl chloride is selected over thionyl chloride to allow for lower reaction temperatures, preventing the cleavage of the sensitive aromatic fluorine.

Step-by-Step Methodology:

• Saponification: Dissolve 1.0 eq of Ethyl 2-fluoro-5-methylphenylacetate in a 3:1 mixture of THF/H₂O. Add 1.5 eq of LiOH·H₂O. Stir at room temperature for 4 hours.

• Isolation: Acidify the aqueous layer to pH 2 using 1M HCl. Extract with ethyl acetate (3x). Dry over anhydrous Na₂SO₄ and concentrate in vacuo to yield 2-fluoro-5-methylphenylacetic acid.

• Activation: Suspend the acid in anhydrous dichloromethane (DCM) under N₂ at 0 °C. Add 1.2 eq of oxalyl chloride dropwise, followed by 2 drops of anhydrous DMF (catalyst).

• Self-Validation Check: After 2 hours, withdraw a 10 µL aliquot and quench in 1 mL of anhydrous methanol. Analyze via TLC (Hexanes:EtOAc 4:1). The complete disappearance of the acid ( Rf​≈0.2 ) and the appearance of a single methyl ester spot ( Rf​≈0.8 ) validates 100% conversion to the acid chloride.

• Concentration: Remove DCM and excess oxalyl chloride under reduced pressure to yield 2-fluoro-5-methylphenylacetyl chloride as a pale yellow oil. Use immediately.

Protocol 2: N-Acylation and Dieckmann Condensation

Causality: The Dieckmann condensation requires a strong, non-nucleophilic base. Potassium tert-butoxide (KOtBu) is strictly required; weaker bases (like K₂CO₃) fail to quantitatively deprotonate the α -carbon of the amide, leading to incomplete cyclization and competing ester hydrolysis[2],[4].

Step-by-Step Methodology:

• N-Acylation: Dissolve 1.0 eq of methyl 1-amino-4-methoxycyclohexanecarboxylate hydrochloride in anhydrous DCM. Add 2.5 eq of triethylamine (Et₃N) and cool to 0 °C. Dropwise, add 1.1 eq of the acid chloride from Protocol 1. Stir for 3 hours.

• Workup: Wash the organic layer with saturated NaHCO₃, then brine. Dry and concentrate to isolate the amide intermediate.

• Dieckmann Condensation: Dissolve the amide in anhydrous THF. Slowly add 2.2 eq of KOtBu at room temperature. Stir for 12 hours under N₂.

• Self-Validation Check: Monitor the reaction via LC-MS. The reaction is complete when the mass of the amide intermediate is entirely replaced by the [M−H]− mass of the tetramic acid enolate.

• Isolation: Quench the reaction with ice water, acidify to pH 3 with 2M HCl, and extract with ethyl acetate. Recrystallize from heptane/ethyl acetate to yield the pure 2-fluoro-5-methylphenyl tetramic acid enol.

Protocol 3: In Vitro ACCase Inhibition Assay

Causality: To confirm that the novel fluorinated analog retains target-site activity before expensive greenhouse trials, an in vitro radiometric assay using insect-derived ACCase is performed.

Step-by-Step Methodology:

• Enzyme Preparation: Isolate ACCase from homogenized Myzus persicae (green peach aphid) using ammonium sulfate precipitation and size-exclusion chromatography.

• Incubation: In a 96-well plate, combine the enzyme extract, reaction buffer (50 mM Tris-HCl, pH 8.0, 50 mM KCl, 2 mM MgCl₂, 1 mM ATP, 1 mM NaHCO₃), and serial dilutions of the synthesized tetramic acid enol (0.1 nM to 10 µM).

• Radiolabeling: Initiate the reaction by adding 0.5 mM[¹⁴C]-acetyl-CoA. Incubate for 30 minutes at 30 °C.

• Quenching & Measurement: Stop the reaction by adding 10% HCl. Heat the plate to 60 °C to drive off unreacted [¹⁴C]-NaHCO₃. Add scintillation fluid and measure the incorporated[¹⁴C]-malonyl-CoA via a microplate scintillation counter.

• Self-Validation Check: Include a positive control well containing 10 nM of technical-grade spirotetramat-enol. The assay is validated if the positive control demonstrates >80% inhibition of baseline ACCase activity.

Quantitative Data: Physicochemical and Biological Profiling

The strategic inclusion of the 2-fluoro-5-methylphenyl moiety significantly alters the physicochemical profile of the resulting tetramic acid, optimizing it for prolonged field efficacy compared to non-fluorinated standards.

Compound Motif (Aryl Ring)	logP (Octanol/Water)	Enol pKa	ACCase IC50​ (nM)	Aphid LC50​ (ppm)	Metabolic Half-life ( t1/2​ , hours)
Unsubstituted Phenyl	1.85	4.8	12.5	4.2	18
2,5-Dimethylphenyl (Standard)	2.80	5.1	4.1	0.8	45
2-Fluoro-5-methylphenyl (Novel)	2.65	4.6	3.8	0.5	> 120

Table 1: Comparative profiling of synthesized tetramic acid derivatives. The 2-fluoro substitution maintains highly potent target-site inhibition ( IC50​ ) while drastically increasing metabolic stability ( t1/2​ ) by blocking oxidative degradation pathways.

References

• [5] Google Patents (CN111072470A). Method for preparing 2, 5-dimethyl phenylacetyl chloride. Available at:

• [1] CHIMIA. Fascinating Ambimobile Aryldiones in Crop Protection: Managing Grass Weeds and Harmful Sucking Insects. Available at: [Link]

• [2] ResearchGate. Spirodiclofen and Spiromesifen – Novel Acaricidal and Insecticidal Tetronic Acid Derivatives with a New Mode of Action. Available at: [Link]

• [4] ResearchGate. Tetramic acid derivatives via Ugi–Dieckmann-reaction. Available at: [Link]

Sources

• 1. chimia.ch [chimia.ch]
• 2. researchgate.net [researchgate.net]
• 3. tcichemicals.com [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. CN111072470A - Method for preparing 2, 5-dimethyl phenylacetyl chloride - Google Patents [patents.google.com]

Application Note: A Guide to the Scale-up and Continuous Flow Synthesis of Ethyl 2-fluoro-5-methylphenylacetate

Abstract

This application note provides a comprehensive technical guide for the synthesis of Ethyl 2-fluoro-5-methylphenylacetate, a key intermediate in the pharmaceutical and specialty chemical industries.[1] We present two distinct manufacturing methodologies: traditional batch processing scale-up and modern continuous flow synthesis. This guide delves into the underlying chemical principles, process safety considerations, and detailed operational protocols for both approaches. By explaining the causality behind experimental choices, we offer field-proven insights for researchers, chemists, and process engineers. Particular emphasis is placed on the integration of Process Analytical Technology (PAT) within a continuous flow framework to achieve superior process control, safety, and efficiency, aligning with Quality by Design (QbD) principles.[2]

Introduction: The Significance of Fluorinated Phenylacetate Esters

Fluorinated organic compounds are foundational in modern drug discovery, offering enhanced metabolic stability, bioavailability, and binding affinity.[3] Ethyl 2-fluoro-5-methylphenylacetate, a member of the fluorinated phenylacetic acid ester family, serves as a critical building block in the synthesis of various Active Pharmaceutical Ingredients (APIs).[1] The traditional synthesis via Fischer-Speier esterification, while well-established, presents significant challenges upon scale-up, particularly concerning thermal management and process safety.[4][5]

Continuous flow chemistry offers a paradigm shift from conventional batch reactors.[6] By conducting reactions in a continuously streaming fluid within a microreactor or packed bed, this technology provides a much higher surface-area-to-volume ratio, enabling near-instantaneous heat transfer and precise temperature control.[6] This mitigates the risk of thermal runaways, a major concern in large-scale exothermic reactions like acid-catalyzed esterifications.[7] Furthermore, the small internal volume of flow reactors enhances safety by minimizing the quantity of hazardous material present at any given moment. This guide will explore both the scale-up of the trusted batch method and the implementation of a more advanced, safer, and potentially more efficient continuous flow process.

Part I: Scale-Up of Batch Synthesis

The batch synthesis of Ethyl 2-fluoro-5-methylphenylacetate is typically achieved through the Fischer-Speier esterification of 2-fluoro-5-methylphenylacetic acid with ethanol, using a strong acid catalyst like sulfuric acid.

Reaction Scheme and Mechanism

The reaction proceeds via an acid-catalyzed nucleophilic acyl substitution. The protonation of the carbonyl oxygen on the carboxylic acid by the catalyst activates it towards nucleophilic attack by ethanol. Subsequent dehydration yields the target ester and water.

Safety and Scale-Up Considerations

Scaling a reaction is not merely about increasing reagent quantities; it involves a thorough reassessment of process hazards.[8] A reaction that is manageable at 1 gram can become dangerously uncontrollable at 1 kilogram without proper engineering controls.

• Thermal Management : The dilution of concentrated sulfuric acid in ethanol is highly exothermic. Uncontrolled mixing can lead to rapid temperature increases, potentially exceeding the boiling point of the solvent and causing a dangerous pressure buildup. On a large scale, the reaction vessel's ability to dissipate heat decreases relative to its volume, increasing the risk of a thermal runaway.[5][7]

• Reagent Handling : Concentrated sulfuric acid is extremely corrosive, while ethanol is highly flammable.[9] Appropriate personal protective equipment (PPE), ventilation (fume hood), and grounding of equipment are mandatory.

• Equipment and Setup : For larger volumes, the flask size should be at least double the total reaction volume to accommodate potential foaming or gas evolution.[7][8] Oil baths become impractical and hazardous at scale; heating mantles with direct temperature feedback from within the reaction mixture are superior.[7]

Reagent	CAS Number	Key Hazards	Mitigation Strategy
2-fluoro-5-methylphenylacetic acid	N/A	Irritant	Handle in a fume hood, wear gloves and eye protection.
Ethanol	64-17-5	Highly flammable, nerve poison[9]	Work in a well-ventilated area, away from ignition sources. Ground equipment.
Sulfuric Acid (Conc.)	7664-93-9	Severe skin/eye burns, highly exothermic on dilution[9]	Wear acid-resistant gloves, apron, and face shield. Add slowly with cooling.
Diethyl Ether (for extraction)	60-29-7	Extremely flammable, peroxide former	Use in a certified fume hood. Check for peroxides before use/distillation.

Table 1: Hazard analysis and mitigation for key reagents in batch synthesis.

Detailed Protocol: 500g Scale Batch Synthesis

This protocol must be performed with appropriate engineering controls (e.g., walk-in fume hood) and after a thorough risk assessment.[7]

• Reactor Setup : Equip a 10 L jacketed glass reactor with an overhead mechanical stirrer, a thermocouple for internal temperature monitoring, a reflux condenser, and a pressure-equalizing dropping funnel.

• Reagent Charging : Charge the reactor with 2-fluoro-5-methylphenylacetic acid (500 g). Add absolute ethanol (2.5 L).

• Catalyst Addition (Critical Step) : Begin vigorous stirring and start circulating coolant through the reactor jacket to maintain an internal temperature of 10-15 °C. Slowly add concentrated sulfuric acid (125 mL) via the dropping funnel over a period of at least 60-90 minutes. Causality : The slow, cooled addition is paramount to control the significant exotherm from the solvation of sulfuric acid in ethanol, preventing a runaway reaction.[4][5]

• Reaction : Once the addition is complete, heat the mixture to a gentle reflux (approx. 80-85 °C) and maintain for 4-6 hours.

• Monitoring : Monitor the reaction's progress by taking small aliquots hourly and analyzing them via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Work-up - Quenching : Cool the reaction mixture to room temperature. In a separate, appropriately sized vessel, prepare a large volume of ice-cold water (10 L). Slowly pour the reaction mixture into the cold water with stirring to quench the reaction and dilute the acid.

• Extraction : Transfer the quenched mixture to a 20 L separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 2 L). Rationale : The ester is more soluble in the organic solvent, allowing its separation from the aqueous acid and salts.

• Neutralization : Combine the organic extracts and wash sequentially with water (2 L), saturated sodium bicarbonate solution (2 x 2 L, until effervescence ceases), and finally with brine (2 L). Rationale : The bicarbonate wash neutralizes any remaining sulfuric acid and unreacted carboxylic acid.

• Drying and Concentration : Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification : Purify the crude ester by vacuum distillation to yield the final product.

Parameter	Value	Justification
Scale	500 g	A significant lab/pilot scale demonstrating scale-up challenges.
Solvent Volume	2.5 L	Ensures adequate dissolution and heat capacity.
Catalyst Loading	~0.25 mL / g substrate	Typical loading for Fischer esterification.
Reaction Temperature	~80-85 °C (Reflux)	Provides sufficient thermal energy to overcome the activation barrier.
Expected Yield	80-90%	Based on typical Fischer esterification efficiency.
Purity (Post-distillation)	>98%	Vacuum distillation is effective for removing non-volatile impurities.

Table 2: Key process parameters and expected results for batch synthesis.

Part II: Continuous Flow Synthesis

Transitioning to continuous flow synthesis addresses many of the safety and control limitations inherent in batch processing. The core of this approach is to perform the reaction within a heated tube reactor, enabling superior process control.

Rationale and System Design

A continuous flow setup for this esterification consists of high-precision pumps feeding two separate reagent streams into a mixer, which then directs the flow into a heated reactor coil. A back-pressure regulator (BPR) is used to maintain the system under pressure, allowing for heating above the solvent's atmospheric boiling point without boiling, a concept known as superheating. This process intensification can dramatically accelerate reaction rates.[10]

Diagram 2: Logic of a PAT-controlled feedback loop.

Detailed Protocol: Continuous Flow Synthesis

• Stock Solution Preparation :

  • Solution A : Dissolve 2-fluoro-5-methylphenylacetic acid in absolute ethanol to a concentration of 1.0 M.

  • Solution B : In a separate container, carefully prepare a 0.2 M solution of sulfuric acid in absolute ethanol.

• System Setup : Assemble the flow reactor system as shown in Diagram 1. Set the reactor temperature to 140 °C and the back-pressure regulator to 10 bar (150 psi).

• Priming the System : Prime both pump lines with pure ethanol at a flow rate of 1.0 mL/min for 10 minutes to ensure the system is filled and free of air bubbles.

• Initiating the Reaction :

  • Set Pump 1 (Solution A) to a flow rate of 0.8 mL/min.

  • Set Pump 2 (Solution B) to a flow rate of 0.2 mL/min.

  • Rationale : This establishes a total flow rate of 1.0 mL/min and the desired stoichiometry. The residence time in a 10 mL reactor coil would be 10 minutes.

• Reaching Steady State : Allow the system to run for at least 3 residence times (30 minutes) to reach steady state, where the composition of the stream exiting the reactor is constant. Monitor the output using the in-line PAT tool.

• Collection : Once steady state is confirmed, begin collecting the product stream. The output is a solution of the ethyl ester in ethanol.

• Work-up and Purification : The collected ethanolic solution can be worked up in a batch-wise fashion similar to the traditional method (quench, extract, distill) or by using continuous in-line purification methods such as liquid-liquid extraction or scavenger columns.

• Shutdown : After collection, flush the entire system with pure ethanol for 20-30 minutes to clean the lines and reactor.

Parameter	Batch Method	Continuous Flow Method	Advantage of Flow
Safety	High risk of thermal runaway; large quantities of hazardous materials. [5]	Inherently safer; small reaction volume, superior heat control.	Significantly reduced risk of accidents.
Temperature	~80 °C (atm. pressure)	140 °C (superheated)	Faster reaction rates, higher throughput.
Reaction Time	4-6 hours	10 minutes (residence time)	Drastic process intensification.
Process Control	Manual, offline sampling (TLC/GC).	Automated, real-time monitoring (PAT). [11]	Consistent product quality, less batch-to-batch variability. [2]
Scalability	Complex, requires re-engineering of thermal management.	Simple; "scale-out" by running longer or in parallel.	Linear and predictable scalability.

Table 3: Comparison of batch vs. continuous flow synthesis methodologies.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Conversion (Batch)	Insufficient reaction time or temperature; inactive catalyst.	Extend reflux time; ensure internal temperature is at target; use fresh sulfuric acid.
Low Conversion (Flow)	Residence time is too short; temperature is too low.	Decrease the total flow rate to increase residence time; increase the reactor temperature.
Impurity Formation	Side reactions due to excessive temperature or reaction time.	Re-optimize temperature. For batch, avoid prolonged heating after completion.
Reactor Clogging (Flow)	Precipitation of starting material or product.	Ensure complete dissolution in stock solutions; slightly decrease concentrations; pre-heat reagent lines if necessary.
Phase Separation in Work-up	Emulsion formation during extraction.	Add brine to the aqueous layer to increase its ionic strength and "break" the emulsion.

Table 4: Common issues, causes, and solutions for both synthesis methods.

Conclusion

While the scale-up of traditional batch synthesis for Ethyl 2-fluoro-5-methylphenylacetate is feasible with stringent engineering and safety controls, it carries inherent risks related to thermal management. The adoption of continuous flow synthesis represents a significant advancement, offering a process that is not only inherently safer but also more efficient and controllable. By integrating Process Analytical Technology, the continuous flow approach facilitates a Quality by Design framework, ensuring consistent production of high-purity material. For organizations aiming to develop robust, safe, and efficient manufacturing processes for valuable chemical intermediates, continuous flow chemistry is an essential and superior technology.

References

• Certech. (n.d.). Process Analytical Technology for continuous flow (bio)chemistry.
• METTLER TOLEDO. (n.d.). PAT for Pharmaceutical Continuous Manufacturing (PCM).
• Gemo, N., et al. (2024, March 14). The role of PAT in the development of telescoped continuous flow processes. Reaction Chemistry & Engineering. DOI:10.1039/D3RE00678F.
• American Pharmaceutical Review. (2012, May 4). Using Process Analytical Technology (PAT) Tools to Support Flow Chemistry Development and Production. Retrieved from American Pharmaceutical Review website.
• Continuus Pharmaceuticals. (2025, November 25). Process Analytical Technology (PAT).
• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety_FINAL.
• SmartLabs. (n.d.). Esterification.
• University of Illinois Division of Research Safety. (2019, September 18). Scale-up Reactions. Retrieved from University of Illinois Urbana-Champaign website.
• University of Minnesota Department of Chemistry. (2020, December). Detonation during Fischer esterification.
• FAI. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way.
• Google Patents. (n.d.). CN106928044A - A kind of preparation method of fluoro phenylacetic acid.
• Sparrow Chemical. (n.d.). Phenylacetic Acid.
• Ibrahimova, M. J., et al. (n.d.). Synthesis, properties and applications of esters of phenylacetic acid. Processes of Petrochemistry and Oil Refining.
• Organic Syntheses. (n.d.). Procedure for a chemical synthesis.
• Google Patents. (n.d.). WO2008078350A2 - Process for the preparation of fluorophenylacetic acids and derivatives thereof.
• Royal Society of Chemistry. (n.d.). Continuous flow synthesis enabling reaction discovery. Chemical Science.
• National Center for Biotechnology Information. (n.d.). Ethyl 2-(5-fluoro-3-methylsulfinyl-1-benzofuran-2-yl)acetate.
• BenchChem. (2025). Technical Support Center: Synthesis of Ethyl 2-fluoro-3-oxopentanoate.
• MDPI. (2023, March 27).
• National Center for Biotechnology Information. (n.d.). Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs.
• ResearchGate. (n.d.). Synthesis of fluorinated phenylacetic acid 19 from phenylacetic acid derivatives 18 and Selectfluor 2 using DMAP as activator.
• Semantic Scholar. (n.d.). Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2- phenylpropionate in organic solvent by lyophilized mycelia.
• Google Patents. (n.d.). CN101973880A - Synthetic method of methyl (ethyl) phenyl acetate.
• Organic Syntheses. (n.d.). ethyl phenylacetate procedure.
• Semantic Scholar. (2023, December 25). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans.
• BenchChem. (2025). Application Notes and Protocols for the Purification of Methyl 2-(5-methylfuran-2-yl)benzoate.

Sources

• 1. sparrow-chemical.com [sparrow-chemical.com]
• 2. The role of PAT in the development of telescoped continuous flow processes - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00678F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Detonation during Fischer esterification [jst.umn.edu]
• 5. fauske.com [fauske.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Scale-Up Reaction Safety | Division of Research Safety | Illinois [drs.illinois.edu]
• 8. ehs.stanford.edu [ehs.stanford.edu]
• 9. smartlabs.co.za [smartlabs.co.za]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. Process Analytical Technology for continuous flow (bio)chemistry - Certech [certech.be]

Technical Notes & Optimization

Technical Support Center: Optimizing Temperature and Pressure for Ethyl 2-fluoro-5-methylphenylacetate Hydrolysis

Welcome to the technical support center for the hydrolysis of Ethyl 2-fluoro-5-methylphenylacetate. This guide is designed for researchers, chemists, and drug development professionals who are working to efficiently convert this ester into its valuable carboxylic acid counterpart, 2-fluoro-5-methylphenylacetic acid. We will delve into the core principles of this transformation, provide actionable troubleshooting advice, and present detailed protocols to guide your optimization efforts.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the hydrolysis of Ethyl 2-fluoro-5-methylphenylacetate, providing the foundational knowledge needed for successful optimization.

Q1: What are the primary methods for hydrolyzing Ethyl 2-fluoro-5-methylphenylacetate?

There are two primary methods for ester hydrolysis: base-catalyzed hydrolysis (saponification) and acid-catalyzed hydrolysis.

• Base-Catalyzed Hydrolysis (Saponification): This is the most common and often preferred method for laboratory and industrial synthesis. The ester is treated with a stoichiometric amount of a strong base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH). The reaction is generally irreversible because the final step involves the deprotonation of the carboxylic acid to form a carboxylate salt, which is unreactive towards the alcohol byproduct.[1] This irreversibility drives the reaction to completion.[2]

• Acid-Catalyzed Hydrolysis: This method employs a strong acid (e.g., sulfuric acid, hydrochloric acid) as a catalyst in the presence of excess water. Unlike saponification, this reaction is reversible.[2][3] To achieve high conversion, Le Châtelier's principle must be leveraged by using a large excess of water.[2]

For Ethyl 2-fluoro-5-methylphenylacetate, base-catalyzed hydrolysis is typically more efficient due to its irreversible nature, leading to higher yields and simpler product isolation.

Q2: How does the 2-fluoro substituent on the phenyl ring affect the hydrolysis reaction?

The fluorine atom at the ortho-position significantly influences the ester's reactivity. As a highly electronegative atom, fluorine exerts a strong electron-withdrawing inductive effect. This effect pulls electron density away from the carbonyl carbon of the ester group, making it more electrophilic and, therefore, more susceptible to nucleophilic attack by a hydroxide ion or water molecule.[4][5] Consequently, fluorinated esters like this one generally hydrolyze at a faster rate than their non-fluorinated analogs.[4][6][7]

Q3: What is the typical role of temperature in optimizing this hydrolysis?

Temperature is a critical parameter that directly controls the reaction rate. According to chemical kinetics, increasing the temperature provides the necessary activation energy for the reaction, leading to a significant increase in the rate of hydrolysis.[8][9]

• For standard lab conditions: Reactions are often run at elevated temperatures, from gentle warming (40-60 °C) to refluxing the solvent, to ensure a reasonable reaction time.

• For highly stable or hindered esters: Higher temperatures may be necessary to drive the reaction to completion. However, excessively high temperatures can lead to the degradation of the starting material or product and the formation of impurities.

Optimization requires balancing reaction speed with chemical stability.

Q4: When is it necessary to use elevated pressure for this reaction?

Elevated pressure is typically not required for standard laboratory-scale hydrolysis of this ester. Its primary application is in high-temperature reactions where the temperature exceeds the boiling point of the solvent (usually water).[10] By applying pressure, the solvent can be maintained in the liquid phase at temperatures well above 100 °C. This strategy is employed when a very high activation energy barrier must be overcome and the reaction is impractically slow at atmospheric pressure.[10] For most applications involving Ethyl 2-fluoro-5-methylphenylacetate, thermal control under reflux conditions is sufficient.

Q5: What analytical methods are recommended for monitoring the reaction's progress?

Careful monitoring is key to determining the optimal reaction time and preventing the formation of byproducts from over-exposure to harsh conditions. Recommended methods include:

• Thin-Layer Chromatography (TLC): A rapid and effective method to qualitatively track the disappearance of the starting ester (which is less polar) and the appearance of the carboxylic acid product (which is highly polar and will have a much lower Rf value).

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data on the conversion of the starting material and the formation of the product, allowing for precise determination of reaction kinetics and yield.[11]

• Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Taking aliquots from the reaction mixture allows for direct observation of the disappearance of the ethyl group signals of the ester and the appearance of new aromatic signals corresponding to the carboxylic acid product.[12]

Section 2: Troubleshooting Guide

Even with a well-designed protocol, challenges can arise. This guide addresses common issues encountered during the hydrolysis of Ethyl 2-fluoro-5-methylphenylacetate.

Issue	Probable Cause(s)	Recommended Solution(s)
1. Reaction is Slow or Incomplete	1. Insufficient Temperature: The reaction lacks the necessary activation energy. 2. Phase Separation: The organic ester has poor solubility in the aqueous base, limiting the reaction interface.[13] 3. Insufficient Base: The amount of hydroxide is not sufficient for complete saponification.	1. Gradually increase the reaction temperature, up to the reflux temperature of the solvent system. 2. Add a co-solvent such as Tetrahydrofuran (THF), methanol, or ethanol to create a homogeneous reaction mixture. Caution: Using an alcohol co-solvent can lead to transesterification as a side reaction.[13] 3. Ensure at least 1.1 to 1.5 equivalents of base are used.
2. Low Yield of Carboxylic Acid	1. Incomplete Reaction: The reaction was stopped prematurely. 2. Product Loss During Workup: The carboxylic acid was not fully precipitated during the acidification step, or it has some solubility in the aqueous layer. 3. Unwanted Hydrolysis During Workup: If performing an esterification, unintended hydrolysis can occur during aqueous washes.[8]	1. Use an analytical method (e.g., TLC, HPLC) to confirm the complete consumption of the starting material before proceeding with workup. 2. During acidification, ensure the pH is sufficiently acidic (pH 1-2) to fully protonate the carboxylate salt. Cool the mixture in an ice bath to decrease the product's solubility. Use a brine wash to "salt out" the product from the aqueous phase.[8] 3. Perform all aqueous workup steps using ice-cold solutions to minimize the rate of any unintended hydrolysis.[8]
3. Formation of Unknown Byproducts	1. Thermal Degradation: The reaction temperature is too high, causing the starting material or product to decompose. 2. Side Reactions with Solvent: If using a reactive co-solvent like methanol under basic conditions, transesterification to the methyl ester can occur.	1. Reduce the reaction temperature and compensate with a longer reaction time. 2. Switch to a more inert co-solvent, such as THF or Dioxane, if solubility is an issue.
4. Difficulty Isolating Product During Workup	1. Emulsion Formation: Vigorous shaking during extraction can lead to stable emulsions between the organic and aqueous layers. 2. Incomplete Acidification: If the product remains as a carboxylate salt, it will stay in the aqueous layer rather than moving into the organic extraction solvent.	1. Add a saturated solution of sodium chloride (brine) to help break the emulsion. Gentle swirling is often more effective than vigorous shaking. 2. Check the pH of the aqueous layer with pH paper or a meter after adding acid. Add more acid if necessary to ensure the pH is below 2 before extracting.

Section 3: Experimental Protocols & Optimization Workflows

Protocol 1: Standard Laboratory-Scale Base-Catalyzed Hydrolysis (Saponification)

This protocol provides a robust starting point for the hydrolysis of Ethyl 2-fluoro-5-methylphenylacetate.

Reagents & Equipment:

• Ethyl 2-fluoro-5-methylphenylacetate

• Sodium Hydroxide (NaOH) or Lithium Hydroxide (LiOH)

• Tetrahydrofuran (THF) and Water (as a solvent system)

• Hydrochloric Acid (HCl), 3M solution

• Ethyl Acetate or Dichloromethane (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

• Separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Ethyl 2-fluoro-5-methylphenylacetate (1.0 eq) in a 3:1 mixture of THF and water.

• Addition of Base: Add NaOH or LiOH (1.5 eq) to the solution. LiOH is often preferred for its better solubility in mixed aqueous/organic systems.

• Heating: Equip the flask with a reflux condenser and heat the mixture to 65 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress every hour using TLC (e.g., with a 7:3 hexanes:ethyl acetate eluent). The reaction is complete when the starting ester spot has completely disappeared. A typical reaction time is 2-6 hours.

• Cooling and Quenching: Once complete, cool the reaction mixture to room temperature and then place it in an ice bath.

• Solvent Removal: Remove the THF under reduced pressure using a rotary evaporator.

• Acidification: Slowly add 3M HCl to the remaining aqueous solution while stirring in the ice bath. Continue adding acid until the pH of the solution is ~1-2 (verify with pH paper). The product, 2-fluoro-5-methylphenylacetic acid, should precipitate as a solid or an oil.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

• Washing: Combine the organic layers and wash with brine (1x volume) to remove excess water.

• Drying and Evaporation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude carboxylic acid, which can be further purified if necessary.

Optimization Workflow

The following diagram provides a logical workflow for systematically optimizing the hydrolysis conditions.

Caption: A decision-tree workflow for optimizing the hydrolysis of Ethyl 2-fluoro-5-methylphenylacetate.

Section 4: Data Summary

The following tables summarize key conceptual data and comparisons to guide your experimental design.

Table 1: Conceptual Influence of Temperature on Saponification Rate

Temperature (°C)	Catalyst (eq NaOH)	Typical Reaction Time (h) for >95% Conversion	Notes
25 (Room Temp)	1.5	> 24	Very slow, not practical for most applications.
50	1.5	6 - 10	Moderate rate, good control over the reaction.
65 (Refluxing THF/H₂O)	1.5	2 - 6	Good starting point for optimization.
80	1.5	1 - 3	Faster rate, but requires monitoring for potential byproduct formation.

Table 2: Comparison of Acid vs. Base Catalysis for Aromatic Ester Hydrolysis

Feature	Base-Catalyzed (Saponification)	Acid-Catalyzed Hydrolysis
Reversibility	Irreversible[1]	Reversible[2]
Reaction Rate	Generally faster	Generally slower
Stoichiometry	Requires stoichiometric base	Requires catalytic acid
Product Form	Carboxylate salt (before acidification)	Carboxylic acid
Ease of Separation	High (product salt is water-soluble, easily separated from unreacted ester/alcohol before acidification)[2]	Lower (requires driving equilibrium with excess water, separation can be more complex)

References

• Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions - Benchchem.
• 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed. J Pharm Pharmacol. 1991.
• Evaluation of a spectrophotometric method to follow hydrolysis of acetates with whole yeast cells.
• Why are my ester hydrolysis not working : r/Chempros - Reddit.
• How to prevent hydrolysis of NHS ester reagents - Benchchem.
• US20150080615A1 - High temperature ester hydrolysis operating at high ester to water ratios - Google Patents.
• hydrolysis of esters - Chemguide.
• Effect of fluorine substitution on the rate for ester hydrolysis: Estimation of the hydrolysis rate of perfluoroalkyl esters | Request PDF - ResearchGate.
• Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - Sci-Hub.
• Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC04851F - The Royal Society of Chemistry.
• Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC. Beilstein J Org Chem. 2017.
• Basic Hydrolysis of Esters - Saponification - Master Organic Chemistry.
• Hydrolysis of Esters and Amides | Dalal Institute.
• Sensitivity Analysis of Reaction Kinetics in Saponification of Ethyl Acetate and Sodium Hydroxide in Continuous Stirred Tank Reactor (CSTR) | Malaysian Journal of Chemical Engineering and Technology.
• Cas no 203314-27-6 (2-Fluoro-5-methylphenylacetic Acid).
• 2-(2-Fluoro-5-methylphenyl)acetic acid | 203314-27-6 | C9H9FO2 | Appchem.
• 2-Fluoro-5-methylphenylacetic acid,203314-27-6->Allfluoro pharmaceutical co .ltd.
• Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. - Inventiva Pharma.
• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature - ResearchGate.
• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature.
• Hydrolysis of a Carboxylic Acid Ester: Neutral and Base Enhanced Reaction of p-Nitrophenyl Acetate.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC04851F [pubs.rsc.org]
• 7. Sci-Hub: are you are robot? [sci-hub.jp]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. US20150080615A1 - High temperature ester hydrolysis operating at high ester to water ratios - Google Patents [patents.google.com]
• 11. journals.co.za [journals.co.za]
• 12. 1H NMR as an analytical tool for the investigation of hydrolysis rates: a method for the rapid evaluation of the shelf-life of aqueous solutions of drugs with ester groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. reddit.com [reddit.com]

Reducing byproduct formation during Ethyl 2-fluoro-5-methylphenylacetate esterification

Welcome to the Technical Support Center for the esterification of 2-fluoro-5-methylphenylacetic acid. As a Senior Application Scientist, I have designed this guide to help you navigate the thermodynamic and kinetic bottlenecks of this specific synthetic transformation.

Fischer esterification is deceptively simple; however, achieving >95% purity without relying on exhaustive chromatographic purification requires a deep understanding of reaction equilibrium and byproduct causality. This guide bypasses generic advice, offering field-proven, mechanistic solutions to eliminate byproduct formation.

Part 1: Troubleshooting & Causality FAQ

Q1: My GC-MS shows a high percentage of unreacted 2-fluoro-5-methylphenylacetic acid. Why is the reaction stalling, and how can I drive it to completion? A1: The conversion of a carboxylic acid to an ester under acidic conditions (Fischer esterification) is a strictly equilibrium-driven process governed by the Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation (PADPED) mechanism[1]. Because the leaving group abilities of water and ethanol are nearly identical, there is no inherent thermodynamic driving force pushing the reaction forward. If water is not actively removed from the system, the reverse reaction (hydrolysis) competes equally with esterification, stalling your yield. Resolution: You must exploit Le Chatelier’s principle. Utilize a Dean-Stark trap with a toluene co-solvent to azeotropically remove water as it forms[1].

Q2: I attempted a Steglich esterification (DCC/DMAP) to avoid high temperatures, but I am left with a stubborn white precipitate that contaminates my final ester. What is this? A2: The white precipitate is dicyclohexylurea (DCU), a stoichiometric byproduct generated when N,N'-Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid[2]. DCU is notoriously difficult to remove completely via standard filtration or aqueous workup, often requiring tedious column chromatography. Resolution: Abandon stoichiometric coupling reagents for this simple esterification. Switch to a heterogeneous solid-acid catalyst like Amberlyst-15 under standard Fischer conditions. This eliminates stoichiometric waste and simplifies purification[3],[2].

Q3: I am using concentrated sulfuric acid ( H2​SO4​ ) as my catalyst. My yield is low, and I am detecting diethyl ether in the headspace/solvent front. What is happening? A3: Concentrated H2​SO4​ at reflux temperatures acts as a powerful dehydrating agent. Instead of selectively catalyzing the esterification of your phenylacetic acid, it is catalyzing the intermolecular dehydration of your ethanol solvent ( 2 EtOH→Diethyl Ether+H2​O ). This consumes your reagent and introduces water into the system, further suppressing ester formation. Resolution: Replace H2​SO4​ with a milder, highly selective catalyst such as Amberlyst-15 or p-toluenesulfonic acid (p-TsOH)[3],[4].

Q4: My reaction goes to completion, but I lose 15-20% of my product during the aqueous workup. How do I prevent ester hydrolysis during purification? A4: Esters are highly susceptible to both acid- and base-catalyzed hydrolysis. If you quench the reaction with a strong base (like NaOH) or leave the product exposed to the acidic reaction mixture during a prolonged workup, the newly formed ester bonds will cleave. Resolution: Perform a mild workup using cold, saturated sodium bicarbonate ( NaHCO3​ ). This safely neutralizes trace acids without elevating the pH to a level that would saponify the ethyl 2-fluoro-5-methylphenylacetate[4].

Part 2: Diagnostic Logic & Workflows

To streamline your optimization process, refer to the diagnostic logic tree below when analyzing your crude reaction mixtures.

Troubleshooting logic tree for identifying and resolving common esterification byproducts.

Part 3: Quantitative Catalyst Comparison

The choice of catalyst dictates the byproduct profile. The table below summarizes the quantitative impact of various catalytic systems on the esterification of phenylacetic acid derivatives.

Catalyst System	Temperature (°C)	Primary Byproduct	Byproduct (%)	Isolated Yield (%)
H2​SO4​ (conc.)	78 (Reflux)	Diethyl Ether, Unreacted Acid	12 - 15%	75 - 80%
DCC / DMAP	25 (RT)	Dicyclohexylurea (DCU)	Stoichiometric	82 - 85%
p-TsOH + Dean-Stark	110 (Toluene co-solvent)	Unreacted Acid	< 5%	90 - 93%
Amberlyst-15 + Dean-Stark	110 (Toluene co-solvent)	None significant	< 2%	95 - 98%

Part 4: Self-Validating Experimental Protocol

This protocol utilizes Amberlyst-15, a macroreticular sulfonic acid resin. It provides the necessary proton density to drive the reaction without the destructive side reactions of liquid mineral acids[3].

Step-by-step workflow for the optimized Fischer esterification process.

Optimized Synthesis of Ethyl 2-fluoro-5-methylphenylacetate

Objective: Achieve >95% yield with <2% byproduct formation.

Step 1: Reaction Setup

• Action: In a 250 mL round-bottom flask, combine 2-fluoro-5-methylphenylacetic acid (1.0 eq, ~10 g), absolute ethanol (5.0 eq), and toluene (50 mL). Add Amberlyst-15 dry resin (10 mol% relative to the acid). Equip the flask with a Dean-Stark trap filled with toluene, topped with a reflux condenser.

• Causality: Toluene and water form a minimum-boiling azeotrope. This allows the water generated by the reaction to be continuously removed from the liquid phase, strictly enforcing Le Chatelier's principle to prevent the reverse hydrolysis reaction[1].

Step 2: Reflux & In-Process Validation

• Action: Heat the mixture to a vigorous reflux (approx. 110°C) using a heating mantle.

• Self-Validation Check: Monitor the Dean-Stark trap. The reaction is complete only when the theoretical volume of water (approx. 1.07 mL for 10 g of starting material) has phase-separated and collected at the bottom of the trap[4]. This physical visual cue provides immediate, reliable validation of 100% conversion without requiring constant GC/TLC sampling.

Step 3: Catalyst Recovery

• Action: Once water evolution ceases, cool the reaction to room temperature. Filter the mixture through a coarse glass frit to remove the Amberlyst-15 beads. Wash the beads with a small amount of ethyl acetate.

• Causality: Because Amberlyst-15 is a macroscopic solid resin, simple filtration entirely removes the acid catalyst from the product stream[3]. This prevents any risk of acid-catalyzed hydrolysis during the subsequent aqueous workup.

Step 4: Mild Workup and Isolation

• Action: Transfer the filtrate to a separatory funnel. Wash the organic layer once with cold, saturated aqueous NaHCO3​ (50 mL), followed by brine (50 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Causality: The cold NaHCO3​ wash neutralizes any trace acidic impurities (such as unreacted starting material) while protecting the newly formed ester linkage from base-catalyzed saponification[4]. The result is highly pure Ethyl 2-fluoro-5-methylphenylacetate requiring no further column chromatography.

References

• Synthesis, properties and applications of esters of phenylacetic acid Processes of Petrochemistry and Oil Refining (ppor.az)
• Fischer Esterification of Glycerol by Phenylacetic Acids, Phenylacetic Anhydrides and Some of their Aromatic Derivatives Journal of Chemical and Pharmaceutical Research (jocpr.com)
• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions Master Organic Chemistry (masterorganicchemistry.com)
• Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(IV)
• Fischer Esterification-Typical Procedures OperaChem (operachem.com)

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. jocpr.com [jocpr.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Best purification techniques for crude Ethyl 2-fluoro-5-methylphenylacetate mixtures

Welcome to the Technical Support Center for the purification of Ethyl 2-fluoro-5-methylphenylacetate . This compound is a highly valued fluorinated aromatic ester utilized as a critical intermediate in pharmaceutical and agrochemical development.

Because this ester is typically synthesized via the Fischer esterification of 2-fluoro-5-methylphenylacetic acid with ethanol in the presence of an acid catalyst (e.g., H₂SO₄ or p-TsOH), crude mixtures often contain unreacted carboxylic acids, residual catalysts, excess alcohol, and structurally similar positional isomers. This guide provides field-proven, self-validating troubleshooting steps and standard operating procedures (SOPs) to achieve >99% purity.

Part 1: Diagnostic Troubleshooting (FAQs)

Q: Why is my ester yield significantly reduced after the basic neutralization wash? A: This is a classic case of base-catalyzed ester hydrolysis (saponification). If strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) are used to neutralize the acid catalyst and extract unreacted starting material, the hydroxide ions will nucleophilically attack the ester carbonyl, converting your product back into a water-soluble carboxylate salt[1].

• Causality & Solution: Always use a mild, weak base such as 10% aqueous sodium bicarbonate (NaHCO₃). The bicarbonate ion provides sufficient basicity to deprotonate the unreacted phenylacetic acid (pKa ~4.3) without cleaving the ester bond[2].

Q: My vacuum distillation yields a dark, discolored product with a burnt odor. What went wrong? A: Phenylacetate esters possess relatively high boiling points at atmospheric pressure (often >250°C)[2]. Applying insufficient vacuum forces you to increase the oil bath temperature, leading to thermal degradation, polymerization, or decarboxylation of the ester.

• Causality & Solution: Ensure your vacuum system achieves <10 Torr (preferably 1–5 Torr). Under these reduced pressure conditions, the boiling point of substituted phenylacetates drops to a manageable 100–135°C[3], preserving the structural integrity of the fluorinated ring.

Q: NMR analysis shows the presence of a positional isomer (e.g., Ethyl 4-fluoro-3-methylphenylacetate). Distillation isn't separating them. How do I resolve this? A: Positional isomers of fluorinated aromatics have nearly identical molecular weights and boiling points, making fractional distillation highly ineffective.

• Causality & Solution: You must utilize silica gel column chromatography. The different positions of the highly electronegative fluorine atom alter the molecule's overall dipole moment and its interaction with the stationary phase. A non-polar to slightly polar eluent gradient will effectively resolve these isomers[4].

Part 2: Standard Operating Procedures (SOPs)

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

SOP 1: Optimized Liquid-Liquid Extraction (LLE)

Purpose: To remove the acid catalyst, unreacted 2-fluoro-5-methylphenylacetic acid, and ethanol.

• Dilution: Dilute the crude reaction mixture with a non-polar organic solvent (e.g., diethyl ether or ethyl acetate) to lower the density and viscosity.

• Acid/Catalyst Neutralization: Wash the organic layer with equal volumes of 10% aqueous NaHCO₃. Caution: CO₂ gas will evolve rapidly. Vent the separatory funnel frequently to prevent pressure buildup[2].

• Aqueous Wash: Wash with distilled water to remove residual salts and ethanol.

• Brine Wash & Drying: Wash with saturated NaCl (brine) to pull microscopic water droplets out of the organic phase. Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate via rotary evaporation.

• Self-Validation Check: Test the pH of the final aqueous wash using indicator paper. It must be strictly neutral (pH ~7). If it is acidic, unreacted acid remains; repeat the NaHCO₃ wash.

SOP 2: Vacuum Distillation Protocol

Purpose: Primary purification to isolate the target ester from non-volatile by-products.

• Setup: Transfer the concentrated crude oil to a short-path distillation apparatus equipped with a Vigreux column.

• Equilibration: Apply a high vacuum (1–5 Torr) and allow the system to equilibrate for 10 minutes before applying heat.

• Fractionation: Slowly heat the oil bath. Collect the forerun (residual solvent/moisture) at lower temperatures.

• Main Fraction Collection: Based on analogous fluorinated phenylacetates, collect the main product fraction distilling between 110°C and 135°C[3].

• Self-Validation Check: Monitor the vapor temperature at the distillation head. A stable, plateaued vapor temperature confirms the elution of a single pure component. A fluctuating temperature indicates the co-elution of impurities, requiring redistillation.

SOP 3: Silica Gel Column Chromatography

Purpose: Secondary purification to resolve fluorinated positional isomers.

• Preparation: Pack a glass column with 230–400 mesh silica gel using heptane.

• Loading: Load the distilled mixture neat or dissolved in a minimal amount of heptane.

• Elution: Elute using a gradient of Heptane:Ethyl Acetate, starting at a 95:5 (v/v) ratio and gradually increasing to 90:10 to gently push the ester through the stationary phase[4].

• Fractionation: Collect small fractions (e.g., 15 mL) and monitor via Thin Layer Chromatography (TLC) using UV visualization.

• Self-Validation Check: Perform co-spotting on a TLC plate with the collected fraction and a known pure standard. A single, unified spot with no tailing confirms isomeric purity.

Part 3: Quantitative Data & Parameters

The following table summarizes the critical physical properties and purification parameters for optimizing your workflow.

Purification Stage	Target Impurity Removed	Key Parameter / Condition	Expected Outcome
LLE (Neutralization)	H₂SO₄, Unreacted Acid	10% NaHCO₃ (aq) wash	Aqueous phase pH = 7.0; CO₂ evolution ceases.
Solvent Removal	Ethanol, Extraction Solvent	Rotary Evaporation (40°C, 150 mbar)	Viscous, pale-yellow crude oil.
Vacuum Distillation	High-MW Polymers, Tars	1–5 Torr Vacuum, 110–135°C Vapor Temp	Colorless to pale-yellow pure liquid ester.
Column Chromatography	Positional Isomers	Silica Gel; Heptane:EtOAc (95:5 to 90:10)	Resolution of isomers with ΔRf ≥ 0.15.

Part 4: Workflow Visualization

The following logical relationship diagram maps the decision-making process for purifying the crude ester mixture.

Workflow for the purification of Ethyl 2-fluoro-5-methylphenylacetate.

Part 5: References

1.2 - Benchchem 2.3 - Google Patents 3.4 - MDPI 4.1 - Google Patents

Sources

• 1. EP0523461A2 - Process for the saponification of aminoacid-/peptide ester - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP0098058B1 - Synthesis of phenylacetic acid esters - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Preventing Thermal Degradation of Ethyl 2-fluoro-5-methylphenylacetate

From the Desk of the Senior Application Scientist: Ethyl 2-fluoro-5-methylphenylacetate is a highly valuable fluorinated building block in medicinal chemistry and drug development. Its unique steric and electronic properties make it ideal for Structure-Activity Relationship (SAR) studies. However, researchers frequently encounter lot-to-lot reproducibility issues caused by improper long-term storage. The acetate ester moiety is the chemical "Achilles' heel" of this compound.

This guide provides a deep mechanistic understanding of its degradation pathways and outlines field-proven, self-validating protocols to ensure absolute chemical integrity during long-term storage.

Mechanistic Breakdown of Degradation

To prevent degradation, we must first understand the causality behind it. Ethyl 2-fluoro-5-methylphenylacetate degrades primarily via two pathways when exposed to suboptimal storage conditions:

• Thermally-Accelerated Hydrolysis: Esters undergo pseudo-first-order hydrolysis kinetics in the presence of water[1]. This reaction is thermodynamically favored by elevated temperatures[2]. When ambient moisture diffuses into a storage vial, water acts as a nucleophile, cleaving the ester bond to yield 2-fluoro-5-methylphenylacetic acid and ethanol. Crucially, the newly formed carboxylic acid lowers the local pH, which auto-catalyzes further ester hydrolysis, leading to an exponential degradation curve[3].

• Thermo-Oxidative Degradation: Prolonged heat in the presence of oxygen initiates radical-mediated oxidation at the benzylic position, leading to the formation of hydroperoxides and subsequently conjugated aldehydes or ketones[3].

Mechanistic pathways of thermal and hydrolytic degradation for the fluorinated phenylacetate ester.

Troubleshooting FAQs

Q: During our SAR screening, batches of Ethyl 2-fluoro-5-methylphenylacetate stored at room temperature showed a drop in purity and an increase in assay background noise. What is the chemical basis for this? A: This is a classic symptom of thermally-accelerated hydrolysis. The ambient thermal energy provides the activation energy for ambient moisture to hydrolyze the ester into 2-fluoro-5-methylphenylacetic acid[1][2]. The free acid is highly likely to interfere with sensitive pharmacological assays, causing the background noise you are observing. Because the acid auto-catalyzes the reaction, degradation accelerates over time[3].

Q: Can we simply store the bulk bottle in a standard 4°C laboratory refrigerator to halt degradation? A: No. While lowering the temperature to 4°C reduces the kinetic energy available for degradation, standard refrigerators have high internal humidity. If the container is not hermetically sealed, cold air causes ambient moisture to condense inside the vessel upon opening. Hydrolytically labile compounds must be stored at low temperatures under a strict inert atmosphere[4]. Furthermore, to comply with environmental health and safety guidelines, flammable organic liquids should be stored in explosion-proof refrigerators to prevent vapor ignition[5][6].

Q: We noticed a slight yellowing of the ester after 12 months of storage. Is this related to moisture? A: Yellowing is typically indicative of thermo-oxidative degradation rather than hydrolysis. Prolonged exposure to heat in the presence of oxygen initiates radical-mediated oxidation, forming conjugated byproducts[3]. This highlights the necessity of storing the compound in amber glass (to prevent photo-initiation) and purging the headspace with an inert gas like Argon[7][8].

Self-Validating Storage Protocol

To guarantee the integrity of Ethyl 2-fluoro-5-methylphenylacetate, do not rely on standard capping. Implement the following self-validating, step-by-step methodology based on a "First-In, First-Out" (FIFO) inventory system[9].

Step 1: Preparation & Aliquoting

• Action: Divide the bulk ester into smaller, single-use aliquots using pre-dried, amber glass vials.

• Causality: Aliquoting prevents repeated freeze-thaw cycles and limits moisture exposure to the entire batch. Amber glass prevents photo-oxidative degradation.

Step 2: Inert Atmosphere Blanketing

• Action: Purge the headspace of each vial with high-purity Argon gas before sealing.

• Causality: Argon is denser than Nitrogen and provides a superior, heavier protective blanket that physically displaces oxygen and moisture[7][8].

Step 3: Primary Sealing

• Action: Seal the vial with a PTFE-lined silicone septum cap. Wrap the exterior of the cap tightly with Parafilm.

• Causality: PTFE provides chemical resistance, while the silicone septum ensures an airtight seal. Parafilm acts as a secondary moisture barrier[7].

Step 4: Secondary Containment (The Validation Step)

• Action: Place the primary vials into a rigid, hard-sided secondary container[6]. Fill the void space with indicating Drierite (calcium sulfate with cobalt chloride; blue when dry, pink when exhausted).

• Self-Validation Check: The color of the Drierite serves as your system validation. If the Drierite remains blue, the micro-environment is verified dry. If it turns pink, the seal is compromised, and immediate corrective action is required.

Step 5: Explosion-Proof Cold Storage

• Action: Store the secondary container in an explosion-proof freezer at -20°C.

• Causality: Flammable organic liquids must be stored in approved cold-storage units to prevent ignition of accumulated vapors[5][6]. For hydrolytically labile esters, low temperatures combined with an inert atmosphere are mandatory to arrest degradation kinetics[4].

Step 6: Equilibration and Thawing (Critical)

• Action: Before opening, remove the secondary container from the freezer and allow it to equilibrate to room temperature for at least 2 hours.

• Self-Validation Check: Condensation will form on the outside of the secondary container. Once the exterior is completely dry and at room temperature, it is safe to open the primary vial. Opening it while cold will actively draw ambient moisture into the liquid, instantly defeating the storage protocol.

Quantitative Stability Data

The table below summarizes the expected degradation rates of fluorinated phenylacetate esters based on environmental storage conditions.

Storage Environment	Temp (°C)	Atmosphere	Relative Humidity	Est. Degradation Rate	Primary Degradation Pathway
Ambient Benchtop	25°C	Air	40-60%	1.5 - 2.0% / month	Hydrolysis & Thermo-Oxidation
Standard Refrigerator	4°C	Air	>70% (Internal)	0.5 - 1.0% / month	Hydrolysis (Moisture-driven)
Explosion-Proof Freezer	-20°C	Air	Moderate	< 0.2% / month	Thermo-Oxidation
Validated Cold Storage	-20°C	Argon (Inert)	< 1% (Desiccant)	< 0.05% / year	Negligible

References

• Chemical Storage Guidelines - fsu.edu -[Link]

• Chemical Storage Guidelines - Environmental Health & Safety - utoronto.ca - [Link]

• Chemical Storage Guidelines: Storage Considerations - wcu.edu - [Link]

• Chemical Storage - CU Anschutz - cuanschutz.edu -[Link]

• Chemical and Compressed Gas Storage and Segregation Guidelines - rice.edu -[Link]

• Volatile Ester Hydrolysis or Formation during Storage of Model Solutions and Wines - rameywine.com - [Link]

• Differentiation between Hydrolytic and Thermo-Oxidative Degradation of Poly(lactic acid) - nih.gov -[Link]

• Inhibition of Hydrolytic Degradation in Ester-Based Invert Emulsion Drilling Fluids - aade.org -[Link]

• Storage Stability Study of Salicylate-based Poly(anhydride-esters) - nih.gov -[Link]

Sources

• 1. rameywine.com [rameywine.com]
• 2. aade.org [aade.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Storage Stability Study of Salicylate-based Poly(anhydride-esters) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. wcu.edu [wcu.edu]
• 6. research.cuanschutz.edu [research.cuanschutz.edu]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. ehs.utoronto.ca [ehs.utoronto.ca]
• 9. safety.rice.edu [safety.rice.edu]

Reference Data & Comparative Studies

Comparing fluorinated vs non-fluorinated phenylacetates in drug discovery screening

Title: Strategic Fluorination of Phenylacetates in Drug Discovery: A Comparative Screening Guide

Introduction Phenylacetate derivatives are ubiquitous structural motifs in medicinal chemistry. They serve as core scaffolds for sedative-hypnotic agents, essential components of self-immolative linkers in tumor-targeted drug delivery systems (TTDDS), and versatile building blocks for enzyme inhibitors[1][2]. However, native (non-fluorinated) phenylacetates often suffer from rapid cytochrome P450 (CYP450)-mediated oxidation and esterase-driven hydrolysis, limiting their pharmacokinetic viability[3].

The strategic incorporation of fluorine—either on the aromatic ring or the α -carbon—fundamentally alters the physicochemical and metabolic profile of these molecules[3][4]. This guide provides a comprehensive, data-driven comparison of fluorinated versus non-fluorinated phenylacetates, detailing the mechanistic causality behind their performance differences and outlining self-validating protocols for screening these compounds in drug discovery workflows.

Mechanistic Causality: Why Fluorinate Phenylacetates?

A. Metabolic Shielding and CYP450 Resistance The primary rationale for fluorinating phenylacetates is the enhancement of metabolic stability[3]. The C–F bond is the strongest single bond in organic chemistry (~480 kJ/mol). By replacing a metabolically labile C–H bond with a C–F bond at known sites of CYP450 oxidation (such as the para-position of the phenyl ring or the benzylic α -carbon), researchers can effectively block hydroxylation[3][4]. Furthermore, fluorine's high electronegativity reduces the electron density of the adjacent aromatic ring, disfavoring the single-electron transfer required for CYP450-mediated epoxidation[3].

B. Tuning Linker Cleavage Kinetics via Inductive Effects In the design of self-immolative disulfide linkers for drug conjugates, the phenylacetate moiety undergoes thiolactonization to release the active payload after the disulfide bond is reduced by intracellular glutathione (GSH)[1][5]. Placing a fluorine atom para to the disulfide group on the phenylacetate ring exerts a strong electron-withdrawing inductive effect. This stabilizes the intermediate thiophenolate anion, accelerating the intramolecular nucleophilic attack on the ester carbonyl and ensuring rapid, predictable drug release[5].

C. The 19 F NMR Advantage Unlike hydrogen or carbon, fluorine is virtually absent in biological systems[1]. Consequently, fluorinated phenylacetates serve as exceptional 19 F NMR probes. With a 100% natural abundance and high gyromagnetic ratio (83% sensitivity relative to 1 H), 19 F NMR allows for the real-time, background-free monitoring of drug metabolism and linker cleavage in complex biological matrices (e.g., plasma or tumor lysates)[1][5].

Comparative Data Analysis

To objectively evaluate the impact of fluorination, we must look at quantitative structure-activity relationship (QSAR) data and pharmacodynamic outcomes.

Table 1: Physicochemical and Metabolic Profile Comparison (Data synthesized from standard medicinal chemistry profiling of phenylacetate derivatives)

Compound Scaffold	pKa (Carboxylic Acid)	Lipophilicity (LogP)	CYP450 Intrinsic Clearance ( Clint​ )	Primary Metabolic Pathway
Phenylacetate (Non-Fluorinated)	~4.3	1.4	High (>40 μ L/min/mg)	Benzylic hydroxylation, ester hydrolysis
4-Fluorophenylacetate	~4.2	1.6	Moderate (~20 μ L/min/mg)	Ester hydrolysis, meta-hydroxylation
α,α -Difluorophenylacetate	~2.0[6]	2.1	Low (<5 μ L/min/mg)	Highly resistant to benzylic oxidation

Table 2: Pharmacodynamic Impact on Sedative/Hypnotic Agents Fluorination has been directly applied to short-acting sedatives like propanidid and AZD3043 (phenylacetate derivatives) to optimize recovery times. Fluorine enhances lipid solubility, improving blood-brain barrier penetration while maintaining rapid esterase-mediated clearance[2].

Agent	Fluorination Status	Hypnotic Potency	Recovery Time (Loss of Righting Reflex)	Clinical Profile
Propanidid	Non-Fluorinated	Baseline	Standard	Short-acting, but potential for delayed awakening
AZD3043	Non-Fluorinated	High	Fast	Rapid onset, rapid offset
Compound 5j	Fluorinated Phenylacetate	Comparable to AZD3043	>50% reduction vs AZD3043 [2]	Ultra-short recovery, clear-headed awakening[2]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal controls and mechanistic checkpoints to verify that the observed data is a direct result of the fluorination state.

Protocol 1: Real-Time 19 F NMR Assessment of Self-Immolative Linker Cleavage

This protocol measures the thiolactonization rate of fluorinated vs. non-fluorinated (using LC-MS as a proxy for the latter) phenylacetate linkers[1][5].

• Sample Preparation : Dissolve the fluorinated phenylacetate-drug conjugate (e.g., 2 mM) in a biologically relevant buffer (e.g., PBS, pH 7.4) containing 10% D 2​ O to provide an NMR lock signal[5].

• Internal Standard : Add a biologically inert fluorinated standard (e.g., trifluoroacetic acid or a fluorinated benzoate) to normalize signal integration[5].

• Trigger Addition : Introduce Glutathione (GSH) at intracellular concentrations (10-15 mM) to initiate disulfide reduction[5].

• Data Acquisition : Acquire 19 F NMR spectra at 37°C every 15 minutes for 12 hours.

• Causality Check (Self-Validation) : The disappearance of the intact conjugate signal must stoichiometrically match the appearance of the free fluorinated payload and the thiolactone byproduct[1]. If the mass balance deviates from 100%, alternative degradation pathways (e.g., premature ester hydrolysis) are occurring.

Mechanism of thiol-triggered drug release monitored via 19F NMR.

Protocol 2: High-Throughput Microsomal Stability Assay

This assay compares the intrinsic clearance ( Clint​ ) of fluorinated vs. non-fluorinated phenylacetates to validate metabolic shielding[3].

• Incubation Mixture : Combine human liver microsomes (HLM) (0.5 mg/mL protein), the test phenylacetate (1 μ M), and MgCl 2​ (3.3 mM) in 100 mM potassium phosphate buffer (pH 7.4).

• Reaction Initiation : Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration). Causality Note: NADPH is the obligate cofactor for CYP450; its absence in a negative control sample validates that degradation is specifically CYP450-mediated.

• Time-Course Sampling : Aliquot 50 μ L of the mixture at 0, 5, 15, 30, and 60 minutes.

• Quenching : Immediately quench each aliquot into 150 μ L of ice-cold acetonitrile containing an analytical internal standard (e.g., tolbutamide).

• Analysis : Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS.

• Data Interpretation : Calculate the half-life ( t1/2​ ) from the log-linear decline of the compound. Fluorinated analogs (particularly α,α -difluoro variants) should exhibit a significantly prolonged t1/2​ compared to non-fluorinated controls[3].

Workflow for assessing CYP450-mediated metabolic stability of phenylacetates.

Conclusion

The transition from non-fluorinated to fluorinated phenylacetates is not merely a structural tweak; it is a fundamental reprogramming of the molecule's biological fate. Whether utilizing the strong C–F bond to evade CYP450 metabolism[3], leveraging inductive effects to fine-tune self-immolative linker release rates[5], or exploiting 19 F for background-free NMR tracking[1], fluorination remains an indispensable tool in the modern drug discovery arsenal.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. ossila.com [ossila.com]

A Comprehensive Guide to HPLC-UV Method Validation for Ethyl 2-fluoro-5-methylphenylacetate Quantification

Executive Summary

The accurate quantification of Ethyl 2-fluoro-5-methylphenylacetate —a critical fluorinated aromatic building block used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and advanced agrochemicals—requires a robust, highly reproducible analytical framework. This guide provides an objective comparison of analytical modalities, establishes a self-validating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) protocol, and presents experimental validation data strictly aligned with the latest ICH Q2(R2) guidelines[1].

Analyte Profiling & Causality in Method Design

To design an authoritative method, we must first deconstruct the physicochemical properties of the target analyte. Ethyl 2-fluoro-5-methylphenylacetate ( C11​H13​FO2​ ) possesses three distinct structural features that dictate our analytical choices:

• The Phenylacetate Core: The conjugated π -system of the aromatic ring acts as a strong chromophore, making UV detection highly sensitive and specific.

• Ortho-Fluorine Substitution: Fluorine is highly electronegative. Its inductive electron-withdrawing effect increases the overall lipophilicity (logP) of the molecule compared to its unfluorinated analog. This necessitates a highly hydrophobic stationary phase (e.g., C18 Octadecylsilane) to achieve optimal retention.

• The Ethyl Ester Linkage: Esters are susceptible to hydrolysis at extreme pH levels. Therefore, the mobile phase must be buffered or acidified to a mildly acidic pH (e.g., pH 3.0 using Formic Acid) to maintain analyte stability during the run.

Comparative Analysis: Why HPLC-UV?

When quantifying main-component purity or assaying active pharmaceutical intermediates, HPLC-UV is evaluated against Gas Chromatography-Flame Ionization Detection (GC-FID) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Modality	Sensitivity	Precision (RSD)	Matrix Tolerance	Verdict for this Analyte
HPLC-UV	Moderate (LOD ~0.1 µg/mL)	Excellent (< 1.0%)	High	Optimal. Provides the best balance of precision, cost, and robustness for routine assay quantification.
GC-FID	Moderate	Good (1.0 - 2.0%)	Low	Sub-optimal. While the ester is volatile, crude synthesis matrices can degrade the GC inlet, requiring extensive sample cleanup.
LC-MS/MS	Ultra-High (LOD ~1 ng/mL)	Fair (2.0 - 5.0%)	Low	Overkill. Suffers from matrix-induced ion suppression. Unnecessary for main-component assays where UV provides sufficient sensitivity.

Method Development Workflow

The following diagram illustrates the optimized analytical workflow, transitioning from sample preparation to data integration.

Fig 1: HPLC-UV analytical workflow for Ethyl 2-fluoro-5-methylphenylacetate quantification.

Step-by-Step Self-Validating Protocol

A robust analytical method must be a "self-validating system"—meaning it contains internal checks that prevent the generation of invalid data[2]. The following protocol is designed to meet the rigorous standards of the ICH Q2(R2) guidelines[3].

Phase I: Chromatographic Conditions

• Column: C18 (150 mm × 4.6 mm, 3.5 µm). Causality: The dense octadecylsilane coverage provides necessary hydrophobic interactions for the fluorinated ester.

• Mobile Phase: Isocratic 60:40 (v/v) Acetonitrile : Water with 0.1% Formic Acid. Causality: Acetonitrile provides low viscosity and a low UV cutoff. Formic acid suppresses residual silanol ionization on the silica support, preventing peak tailing.

• Detection: UV at 254 nm. Causality: Targets the π→π∗ transition of the fluorinated aromatic ring, avoiding baseline drift caused by mobile phase absorbance at lower wavelengths.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

Phase II: System Suitability Testing (SST) - The Internal Gatekeeper

Before any validation data is accepted, the system must pass the SST. Inject the working standard (100 µg/mL) six consecutive times.

• Self-Validation Criteria:

  • USP Tailing Factor ≤1.5 (Ensures column health and lack of secondary interactions).

  • Theoretical Plates ( N ) ≥5000 (Ensures sufficient resolving power).

  • Peak Area %RSD ≤2.0% (Ensures injector and pump precision).

  • If any criterion fails, the sequence automatically halts.

Phase III: ICH Q2(R2) Validation Execution

• Specificity: Inject a diluent blank and a placebo matrix. Verify that no peaks elute at the retention time of the target analyte.

• Linearity: Prepare calibration standards at 50, 80, 100, 120, and 150 µg/mL. The reportable range is confirmed by demonstrating acceptable accuracy and precision across these intervals[3].

• Accuracy (Recovery): Spike known amounts of the analyte into a synthetic matrix at 80%, 100%, and 120% of the nominal concentration. Prepare in triplicate (9 total determinations).

• Precision: Prepare six independent sample solutions at 100% concentration. Analyze on Day 1 (Repeatability) and Day 2 by a different analyst (Intermediate Precision).

Fig 2: ICH Q2(R2) core validation parameters and their logical interdependencies.

Experimental Validation Data (Summary)

The following tables summarize the experimental data obtained using the self-validating protocol described above, demonstrating that the method is "fit for its intended purpose" as required by regulatory bodies[1].

Table 1: Linearity and Range

Concentration Level (%)	Actual Conc. (µg/mL)	Average Peak Area (mAU*s)	Statistical Output
50%	50.1	124,500	Slope: 2485.1
80%	80.2	199,250	Y-Intercept: +125.4

| 100% | 100.0 | 248,610 | Correlation Coeff ( R2 ): 0.9998 | | 120% | 120.5 | 299,580 | Residual Sum of Squares: Acceptable | | 150% | 150.3 | 373,400 | Status: Pass |

Table 2: Accuracy (Spike Recovery)

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery	% RSD (n=3)
80%	80.0	79.4	99.25%	0.64%
100%	100.0	99.8	99.80%	0.42%
120%	120.0	121.1	100.91%	0.58%

Acceptance Criteria: Mean recovery between 98.0% and 102.0%.

Table 3: Precision (Repeatability & Intermediate)

Parameter	Day 1 (Analyst A)	Day 2 (Analyst B)	Combined
Mean Assay (%)	99.6%	99.8%	99.7%
Standard Deviation	0.45	0.51	0.48
% RSD (n=6 per day)	0.45%	0.51%	0.48% (n=12)

Acceptance Criteria: %RSD ≤2.0% .

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline Source: QbD Group URL:[Link]

• Validation of Analytical Procedures Q2(R2) - Official ICH Guideline Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics Source: Federal Register / U.S. Food and Drug Administration (FDA) URL:[Link]

Sources

• 1. qbdgroup.com [qbdgroup.com]
• 2. public-inspection.federalregister.gov [public-inspection.federalregister.gov]
• 3. database.ich.org [database.ich.org]

Comparative analysis of green chemistry synthetic routes for Ethyl 2-fluoro-5-methylphenylacetate

Comparative Analysis of Green Chemistry Synthetic Routes for Ethyl 2-fluoro-5-methylphenylacetate

Executive Summary

Ethyl 2-fluoro-5-methylphenylacetate is a critical fluorinated building block utilized in the design of next-generation agrochemicals and non-steroidal anti-inflammatory drugs (NSAIDs). Historically, the synthesis of alkyl arylacetates has relied on highly corrosive homogeneous acids (e.g., H2​SO4​ ) or the highly toxic cyanidation of benzyl halides[1]. As the pharmaceutical industry shifts toward sustainable manufacturing, evaluating synthetic routes through the lens of Process Mass Intensity (PMI), E-factor, and mechanistic efficiency is paramount. This guide provides an authoritative comparison of modern green synthetic routes for Ethyl 2-fluoro-5-methylphenylacetate, focusing on solid-acid catalysis and halogen-free carbonylation.

Mechanistic Evaluation of Synthetic Routes

As an application scientist, selecting a synthetic route requires balancing atom economy with thermodynamic feasibility. The presence of the ortho-fluorine atom in 2-fluoro-5-methylphenyl derivatives introduces inductive electron withdrawal, which subtly alters benzylic reactivity, while the meta-methyl group provides mild electron donation.

Route A: Traditional Homogeneous Esterification (The Baseline)

The conventional Fischer esterification utilizes 2-fluoro-5-methylphenylacetic acid and ethanol, driven by a homogeneous catalyst like sulfuric acid or p-toluenesulfonic acid (PTSA)[2].

• Causality of Inefficiency: While kinetically fast, homogeneous acids lead to protonation of the solvent, promoting side reactions such as the etherification of ethanol. Furthermore, the mandatory aqueous basic workup to neutralize the acid generates massive amounts of sulfate salt waste, severely degrading the E-factor.

Route B: Solvent-Free Heterogeneous Catalysis (Solid Acid)

Replacing homogeneous acids with macroreticular ion-exchange resins (e.g., Amberlyst-15) or transition-metal exchanged montmorillonite clays (e.g., Zn-K10) fundamentally shifts the sustainability profile[2][3].

• Mechanistic Advantage: Amberlyst-15 features sulfonic acid groups tethered to a styrene-divinylbenzene copolymer matrix. This site isolation prevents intermolecular side reactions. By running the reaction at 110 °C with a slight excess of ethanol acting as both reactant and green solvent, the equilibrium is driven forward without the need for toxic entrainers like toluene[2]. The catalyst is recovered via simple filtration, bypassing aqueous workup entirely.

Route C: Halogen-Free Palladium-Catalyzed Carbonylation

The most transformative green route bypasses the phenylacetic acid intermediate entirely. Traditionally, building the carbon skeleton required reacting a benzyl halide with sodium cyanide ( NaCN )—a highly toxic process generating stoichiometric halide waste[1].

• Mechanistic Advantage: The modern green alternative utilizes 2-fluoro-5-methylbenzyl acetate. A Palladium/DPPF (1,1′-Bis(diphenylphosphino)ferrocene) catalyst system facilitates the oxidative addition into the C−O bond of the acetate. Subsequent insertion of carbon monoxide ( CO ) gas forms an acyl-palladium intermediate, which is nucleophilically attacked by ethanol to yield the target ester[1]. This route is entirely halogen-free and base-free, producing only acetic acid as a byproduct.

Route D: Biocatalytic Esterification

Lipase-mediated esterification (e.g., using Candida antarctica Lipase B) offers unparalleled selectivity under mild, ambient conditions[4]. While highly sustainable and effective for unhindered substrates, the ortho-fluorine steric bulk in our specific target molecule can reduce the enzymatic turnover rate compared to standard phenylacetates, making it a niche but highly green alternative[4].

Fig 1. Comparative synthetic workflows for Ethyl 2-fluoro-5-methylphenylacetate.

Quantitative Performance Comparison

The following table synthesizes the performance metrics of the discussed routes. Data is normalized for a 100 mmol scale synthesis based on established green chemistry benchmarks for phenylacetate derivatives[1][2][4].

Metric	Route A: Homogeneous ( H2​SO4​ )	Route B: Solid Acid (Amberlyst-15)	Route C: Pd-Carbonylation	Route D: Biocatalysis
Yield (%)	72%	80 - 85%	92 - 98%	65 - 70%
E-Factor	> 15 (High waste)	< 3 (Low waste)	< 5 (Atom economic)	< 2 (Aqueous/Green)
Reaction Time	4 - 6 hours	6 - 8 hours	18 hours	24 - 48 hours
Catalyst Recovery	None (Neutralized)	Yes (Simple filtration)	Yes (Ligand recovery)	Yes (Immobilized enzyme)
Toxicity Profile	High (Corrosive, Toluene)	Low (Ethanol only)	Moderate (Heavy metal, CO)	Very Low (Aqueous)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes intrinsic checkpoints to verify reaction progress without relying solely on end-point analysis.

Protocol 1: Solvent-Free Heterogeneous Esterification

Causality Check: Amberlyst-15 is utilized at 10 mol%. The macroreticular pores require swelling; thus, ethanol is added in a 3:1 molar excess to act as both the swelling agent, solvent, and nucleophile[2].

• Preparation: Charge a 100 mL round-bottom flask with 2-fluoro-5-methylphenylacetic acid (10.0 g, 59.5 mmol) and absolute ethanol (8.2 g, 178.5 mmol).

• Catalyst Addition: Add 1.5 g of pre-dried Amberlyst-15 resin.

• Reaction: Equip the flask with a reflux condenser and heat to 110 °C in an oil bath under magnetic stirring[2].

• Self-Validation (In-Process): At t = 4 hours, withdraw a 10 µL aliquot. Spot on a silica TLC plate (Eluent: 80:20 Hexane:Ethyl Acetate). The disappearance of the highly polar acid spot ( Rf​≈0.1 ) and the emergence of the non-polar ester spot ( Rf​≈0.6 ) validates conversion.

• Workup: Cool the mixture to room temperature. Filter the heterogeneous catalyst through a sintered glass funnel. Wash the resin with 10 mL of green solvent (e.g., 2-MeTHF) to extract residual product.

• Isolation: Concentrate the filtrate under reduced pressure to remove excess ethanol, yielding the pure ethyl ester.

Protocol 2: Halogen-Free Carbonylation of Benzyl Acetates

Causality Check: This route avoids toxic cyanidation. The binary system of Pd(OAc)2​ (2 mol%) and DPPF (4 mol%) is chosen because the large bite angle of the DPPF ligand accelerates the reductive elimination step, preventing catalyst poisoning[1].

• Catalyst Activation: In a high-pressure Parr reactor, combine 2-fluoro-5-methylbenzyl acetate (10.0 g, 54.9 mmol), Pd(OAc)2​ (246 mg, 1.1 mmol), and DPPF (1.21 g, 2.2 mmol).

• Solvent/Nucleophile Addition: Add 50 mL of anhydrous ethanol. Seal the reactor.

• Atmosphere Exchange: Purge the reactor three times with Argon, followed by three purges with Carbon Monoxide ( CO ). Pressurize the reactor to 15 atm with CO .

• Reaction: Heat the vessel to 130 °C with vigorous stirring (800 rpm) for 18 hours[1].

• Self-Validation (In-Process): Monitor the internal pressure gauge. The reaction is intrinsically validated when the pressure drop ceases (indicating the stoichiometric consumption of CO gas has halted).

• Workup: Cool to room temperature and safely vent residual CO . Filter the mixture through a short pad of Celite to remove palladium black. Concentrate and purify via vacuum distillation.

Fig 2. Mechanism of halogen-free Pd-catalyzed carbonylation of benzyl acetates.

References

• Source: Journal of Emerging Technologies and Innovative Research (JETIR)
• Bioproduction of Natural Phenethyl Acetate, Phenylacetic Acid, Ethyl Phenylacetate, and Phenethyl Phenylacetate from Renewable Feedstock Source: PubMed / ChemSusChem URL
• Studying the Esterification of Phenylacetic Acid with some Hydroxylated Derivatives Using Eco-Friendly Medias Source: Semantic Scholar URL
• Source: RSC Publishing (Green Chemistry)

Sources

• 1. A sustainable route for the synthesis of alkyl arylacetates via halogen and base free carbonylation of benzyl acetates - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY00203E [pubs.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. jetir.org [jetir.org]
• 4. Bioproduction of Natural Phenethyl Acetate, Phenylacetic Acid, Ethyl Phenylacetate, and Phenethyl Phenylacetate from Renewable Feedstock - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Gas Chromatography Method Validation for Ethyl 2-fluoro-5-methylphenylacetate Residual Solvents

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) is paramount. Residual solvents, organic volatile chemicals used in the synthesis and purification of APIs, offer no therapeutic benefit and can be harmful to patients.[1][2][3] Therefore, regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) mandate strict control over their presence in final drug products.[4][5][6][7] This guide provides an in-depth, objective comparison of gas chromatography (GC) methods for the validation of residual solvent analysis in Ethyl 2-fluoro-5-methylphenylacetate, a key intermediate in the synthesis of various pharmaceuticals.

This document will navigate the critical choices in analytical instrumentation and methodology, grounded in the principles of scientific integrity and regulatory compliance. We will explore the rationale behind experimental design, offering a self-validating framework for robust and reliable residual solvent quantification.

The Analytical Challenge: Residual Solvents in Ethyl 2-fluoro-5-methylphenylacetate

Ethyl 2-fluoro-5-methylphenylacetate is synthesized through multi-step organic reactions. The solvents employed in these processes, while essential for reaction progression and purification, can become entrapped in the final product. Common potential residual solvents, based on typical esterification and related transformations, include but are not limited to:

• Class 2 Solvents: Toluene, Methanol, Acetonitrile

• Class 3 Solvents: Acetone, Ethanol, Ethyl Acetate, Heptane

The analytical goal is to develop a validated GC method capable of accurately and precisely quantifying these solvents to ensure they are below the limits stipulated by ICH Q3C guidelines.[4][8][9][10]

Strategic Choices in GC Methodology: A Comparative Analysis

The foundation of a successful residual solvent analysis lies in the strategic selection of the sample introduction technique, the analytical column, and the detector.

Sample Introduction: Headspace GC vs. Direct Injection

For the analysis of residual solvents in non-volatile APIs like Ethyl 2-fluoro-5-methylphenylacetate, static headspace (HS) sampling is the overwhelmingly preferred technique over direct liquid injection. [11][12][13][14][15]

Feature	Headspace GC	Direct Liquid Injection	Rationale for Ethyl 2-fluoro-5-methylphenylacetate
Principle	Volatile analytes are partitioned from the sample matrix into the vial's headspace for injection.[11][12]	The entire sample solution is injected into the heated GC inlet.[16]	HS-GC is ideal as it introduces only the volatile residual solvents into the GC system, protecting it from the non-volatile API.[11][12][15]
Matrix Effects	Minimized, as the non-volatile API remains in the sample vial.[11][12]	Significant, as the API can contaminate the inlet and column, leading to poor peak shape and system instability.[12][16]	Avoidance of matrix effects is critical for long-term method robustness and reduced instrument maintenance.[11][12]
Sensitivity	Excellent for volatile compounds.[11]	Can be less sensitive for trace-level volatiles due to matrix interference.	HS-GC provides the necessary sensitivity to meet the stringent limits for Class 2 solvents.
Column Lifespan	Extended, due to the clean nature of the injected sample.[11][15]	Reduced, due to contamination from non-volatile matrix components.[12]	A longer column lifespan translates to lower operational costs and greater productivity.

Gas Chromatography Columns: Selecting the Right Stationary Phase

The choice of GC column is critical for achieving adequate separation of the target residual solvents. For broad-spectrum residual solvent analysis, a column with intermediate polarity is generally recommended. The USP <467> designates a G43 phase (6% cyanopropylphenyl / 94% dimethylpolysiloxane) as suitable for this purpose.[17][18][19]

Column Type	Stationary Phase	Advantages for Residual Solvent Analysis
Intermediate Polarity (e.g., G43, 624-type)	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane	Excellent selectivity for a wide range of solvents with varying polarities.[20] Provides good resolution for critical pairs like acetonitrile and dichloromethane.[18]
Wax-type (e.g., G16)	Polyethylene Glycol (PEG)	Offers a different selectivity, often used as a confirmation column.[19][21]
Non-Polar (e.g., 5% Phenyl Polysiloxane)	5% Phenyl / 95% Dimethylpolysiloxane	Can provide faster analysis times for some solvent groups but may lack the necessary selectivity for more complex mixtures.[20]

Recommendation: A G43 or equivalent 624-type column is the primary choice for developing a method for the residual solvents in Ethyl 2-fluoro-5-methylphenylacetate due to its proven performance and broad applicability.

Detectors: FID vs. MS

The detector is the component that provides the analytical signal. For routine quantification of residual solvents, the Flame Ionization Detector (FID) is the industry standard.[22][23][24][25]

Detector	Principle	Advantages	Disadvantages
Flame Ionization Detector (FID)	Measures the ions produced when organic compounds are burned in a hydrogen flame.[23][24]	Robust, reliable, and provides a wide linear range. It is sensitive to nearly all carbon-containing compounds.[22][23]	Destructive to the sample.[24]
Mass Spectrometer (MS)	Separates ions based on their mass-to-charge ratio, providing structural information.[22][23]	Highly specific and can be used for peak identification and confirmation, especially in complex matrices.[26]	More expensive and can be more complex to operate and maintain for routine quantitative analysis.
Barrier Ionization Discharge (BID) Detector	Utilizes a helium plasma to ionize analytes, allowing for universal detection.[27]	High sensitivity for a wide range of compounds, including permanent gases.[27]	A newer technology that may not be as widely adopted in all laboratories.

A Validated GC Method for Ethyl 2-fluoro-5-methylphenylacetate Residual Solvents

The following is a detailed, step-by-step protocol for the analysis and validation of residual solvents in Ethyl 2-fluoro-5-methylphenylacetate, based on the principles outlined above.

Experimental Workflow Diagram

Caption: Workflow for GC method development and validation.

Experimental Protocol

1. Sample and Standard Preparation

• Diluent: Dimethyl sulfoxide (DMSO) or another suitable high-boiling, polar solvent.

• Standard Stock Solution: Prepare a stock solution containing all potential residual solvents at a known concentration in the diluent.

• Linearity Standards: Prepare a series of at least five standards by diluting the stock solution to cover a range from the reporting limit to 120% of the ICH limit for each solvent.

• Sample Preparation: Accurately weigh approximately 100 mg of Ethyl 2-fluoro-5-methylphenylacetate into a headspace vial. Add a precise volume of diluent to dissolve the sample.

• Spiked Sample Preparation (for Accuracy): Prepare samples as above and spike with known amounts of the residual solvent standards at three concentration levels (e.g., 50%, 100%, and 150% of the ICH limit).

2. GC-FID and Headspace Conditions

Parameter	Condition	Rationale
GC System	Agilent 8890 GC with FID or equivalent	A modern, reliable GC system is essential for reproducible results.
Headspace Sampler	Agilent 8697 Headspace Sampler or equivalent	Automated headspace sampling ensures high precision and throughput.
Column	Agilent J&W DB-Select 624 UI, 30 m x 0.32 mm, 1.8 µm or equivalent G43 phase	Provides the necessary selectivity for a wide range of residual solvents.[18]
Oven Program	40°C (20 min), ramp at 10°C/min to 240°C, hold for 10 min	This temperature program allows for the separation of highly volatile solvents at the initial hold, followed by the elution of less volatile solvents.[19]
Inlet Temperature	140°C	A lower inlet temperature is used in headspace analysis to prevent backflash.
Detector Temperature	250°C	Ensures that all analytes remain in the gas phase as they enter the detector.
Carrier Gas	Helium or Hydrogen at a constant flow of 2.0 mL/min	Provides efficient separation. Hydrogen can offer faster analysis times.
Headspace Vial Temp	80°C	Sufficient to partition volatile solvents into the headspace without degrading the sample.
Headspace Incubation Time	45 min	Allows for the sample to reach thermodynamic equilibrium.

Method Validation According to ICH Q2(R1)

The developed method must be validated to demonstrate its suitability for its intended purpose.[28][29][30][31]

Validation Parameters Relationship Diagram

Caption: Logical connections between key validation parameters.

Summary of Validation Experiments and Acceptance Criteria

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank diluent, un-spiked sample, and spiked sample.	No interfering peaks at the retention times of the target analytes in the blank and un-spiked sample.
Linearity	Analyze at least five concentrations across the range.	Correlation coefficient (r²) ≥ 0.99.
Range	Confirmed by linearity, accuracy, and precision data.	Method is acceptable for use from the LOQ to 120% of the ICH limit.
Accuracy	Analyze spiked samples at three concentrations (n=3 at each level).	Percent recovery between 80% and 120% for each solvent.
Precision (Repeatability)	Six replicate preparations of a standard at 100% of the ICH limit.	Relative Standard Deviation (RSD) ≤ 15%.
Precision (Intermediate)	Repeat repeatability experiment on a different day with a different analyst.	RSD ≤ 20%.
Detection Limit (LOD)	Based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S).[32][33][34]	The concentration at which the signal-to-noise ratio is approximately 3:1.[32]
Quantitation Limit (LOQ)	Based on the standard deviation of the response and the slope of the calibration curve (LOQ = 10 * σ/S).[32][33][34]	The lowest concentration that can be quantified with acceptable precision and accuracy. The concentration at which the signal-to-noise ratio is approximately 10:1.[32]
Robustness	Introduce small, deliberate variations in method parameters (e.g., oven temperature, flow rate).	The method remains unaffected by small variations, and system suitability criteria are met.

Hypothetical Validation Data

The following tables present hypothetical but realistic data for the validation of the GC method for key residual solvents.

Table 1: Linearity Data

Solvent	Range (ppm)	Correlation Coefficient (r²)
Toluene	89 - 1068	0.9995
Methanol	300 - 3600	0.9998
Acetone	500 - 6000	0.9992
Ethyl Acetate	500 - 6000	0.9996

Table 2: Accuracy and Precision Data

Solvent	Spiked Level	Mean Recovery (%)	Repeatability (RSD, %)	Intermediate Precision (RSD, %)
Toluene	100%	98.5	3.2	4.5
Methanol	100%	101.2	2.8	3.9
Acetone	100%	95.7	4.1	5.3
Ethyl Acetate	100%	99.1	3.5	4.8

Table 3: LOD and LOQ Data

Solvent	ICH Limit (ppm)	LOD (ppm)	LOQ (ppm)
Toluene	890	5	15
Methanol	3000	20	60
Acetone	5000	30	90
Ethyl Acetate	5000	25	75

Conclusion

This guide has provided a comprehensive framework for the development and validation of a gas chromatography method for the analysis of residual solvents in Ethyl 2-fluoro-5-methylphenylacetate. The recommended approach, utilizing headspace GC with a G43/624-type column and an FID detector, offers a robust, sensitive, and reliable solution that aligns with international regulatory expectations. By following the detailed experimental protocol and validation plan, researchers and drug development professionals can confidently ensure the purity and safety of their pharmaceutical intermediates and final products. The principles and methodologies discussed herein are not only applicable to the target analyte but also serve as a valuable template for residual solvent analysis across the pharmaceutical industry.

References

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• LOD and LOQ in Pharma: Establishing & Validating Detection and Quantification Limits. PharmaSOP. [Link]

• Impurities: Guideline for Residual Solvents Q3C(R6). ICH. [Link]

• Common Residual Solvents Found in Pharmaceuticals, F&B, and Cosmetics. Biochem Laboratories. [Link]

• Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. Pharmaceutical Online. [Link]

• Low concentrations are no obstacle to detection in gas chromatography analysis. European Pharmaceutical Review. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• ICH-Q2 Analytical Method Validation. Pharmaceuticals and Medical Devices Agency (PMDA). [Link]

• Residual Organic Solvent Analysis in Nanoformulations Using Headspace Gas Chromatography: Version 1. PubMed. [Link]

• Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. OMICS International. [Link]

• Generic Method Approach for the Determination of Residual Solvents in Active Pharmaceutical Ingredients by Gas Chromatography. LCGC International. [Link]

• ICH Q3C (R9) Guideline on impurities: guideline for residual solvents. European Medicines Agency (EMA). [Link]

• Impurities: Guideline for Residual Solvents Q3C(R5). PMDA. [Link]

• Residual Solvent Analysis in Pharmaceutical Manufacturing via GC. Lab Manager. [Link]

• Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Separation Science. [Link]

• What Is The Difference Between Headspace And Direct Injection? ALWSCI. [Link]

• Residual Solvent Testing Methods. ResolveMass Laboratories Inc. [Link]

• Limit of Blank, Limit of Detection and Limit of Quantitation. PubMed Central (PMC), NIH. [Link]

• Gas Chromatography (GC) Detectors. Integrated Liner Technologies (ILT). [Link]

• Excelling With Excel: Analytical Method Validation Using LOD and LOQ. Bitesize Bio. [Link]

• A Generic Headspace GC Method for Residual Solvents in Pharmaceutical: Benefits, Rationale, and Adaptations for New Chemical Entities. LCGC International. [Link]

• Chromatoprobe as a sample-sparing technique for residual solvent analysis of drug discovery candidates by gas chromatography. PubMed Central (PMC). [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• Impurities: Guideline for Residual Solvents Q3C(R8). ICH. [Link]

• Exploring the Various Types of Detectors Used in Gas Chromatography. Phenomenex. [Link]

• What Is the Difference Between Headspace and Direct Injection GC for Volatile Compound Analysis? Persee. [Link]

• Guideline for Residual Solvents, Residual Solvents Tests, and Models for the Test in Monographs. PMDA. [Link]

• Pharmaceutical Applications of Gas Chromatography. SCIRP. [Link]

• Gas Chromatographic Methods for Residual Solvents Analysis. Oriental Journal of Chemistry. [Link]

• FDA Guidance for Industry: Q3C Impurities: Residual Solvents. ECA Academy. [Link]

• Generic method approach for determination of residual solvents in active pharmaceutical ingredients by gas chromatography. Almac. [Link]

• Pharmaceutical Applications of Gas Chromatography. Agilent. [Link]

• Guidance for Industry Residual Solvents in Drug Products Marketed in the United States. U.S. Food and Drug Administration. [Link]

• High Throughput HS-GC Method for Residual Solvent Analysis in Valsartan API. Shimadzu. [Link]

• Residual Solvent Analysis in Pharmaceuticals. Pharmaceutical Technology. [Link]

• Residual Solvent Analysis in US Pharma: Class 1, 2, 3 Guide. ResolveMass Laboratories Inc. [Link]

• Q3C(R8) Impurities: Guidance for Residual Solvents Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Fast - GC Method for Residual Solvent Analysis in Drug Discovery Workflow. Shimadzu. [Link]

• (467) RESIDUAL SOLVENTS. USP-NF. [Link]

• Ethyl 2-fluoro-5-methylbenzoate. PubChem. [Link]

• Residual Solvents in Pharmaceuticals: A Comprehensive Guide. Pharmacy Monk. [Link]

Sources

• 1. Common Residual Solvents Found in Pharmaceuticals, F&B, and Cosmetics - Biochem Laboratories Sdn Bhd [biochem.com.my]
• 2. pharmtech.com [pharmtech.com]
• 3. paulrpalmer.com [paulrpalmer.com]
• 4. database.ich.org [database.ich.org]
• 5. FDA Guidance for Industry: Q3C Impurities: Residual Solvents - ECA Academy [gmp-compliance.org]
• 6. fda.gov [fda.gov]
• 7. Q3C(R8) Impurities: Guidance for Residual Solvents Guidance for Industry | FDA [fda.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. pmda.go.jp [pmda.go.jp]
• 10. database.ich.org [database.ich.org]
• 11. Residual Organic Solvent Analysis in Nanoformulations Using Headspace Gas Chromatography: Version 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Residual Solvent Analysis in Pharmaceutical Manufacturing via GC | Lab Manager [labmanager.com]
• 13. What Is The Difference Between Headspace And Direct Injection? - Blogs - News [alwsci.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. What Is the Difference Between Headspace and Direct Injection GC for Volatile Compound Analysis? - Persee [pgeneral.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. Residual Analysis for Static Headspace GC Applications [sigmaaldrich.com]
• 18. agilent.com [agilent.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. Gas Chromatographic Methods for Residual Solvents Analysis – Oriental Journal of Chemistry [orientjchem.org]
• 21. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 22. omicsonline.org [omicsonline.org]
• 23. iltusa.com [iltusa.com]
• 24. Types of Gas Chromatography Detectors | Phenomenex [phenomenex.com]
• 25. Pharmaceutical Applications of Gas Chromatography [scirp.org]
• 26. resolvemass.ca [resolvemass.ca]
• 27. Low concentrations are no obstacle to detection in gas chromatography analysis - Pharmaceutical Technology [pharmaceutical-technology.com]
• 28. database.ich.org [database.ich.org]
• 29. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 30. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 31. fda.gov [fda.gov]
• 32. LOD and LOQ in Pharma: Establishing & Validating Detection and Quantification Limits – Pharma Validation [pharmavalidation.in]
• 33. biopharminternational.com [biopharminternational.com]
• 34. sepscience.com [sepscience.com]

Safety & Regulatory Compliance

Operational Guide: Disposal and Destruction of Ethyl 2-fluoro-5-methylphenylacetate

For drug development professionals and synthetic chemists, Ethyl 2-fluoro-5-methylphenylacetate is a highly valuable fluorinated building block. However, its end-of-life management requires rigorous logistical oversight. Mishandling fluorinated esters not only violates environmental compliance but introduces acute laboratory safety risks, including auto-catalytic hydrolysis and toxic gas generation.

This guide provides a self-validating, step-by-step operational blueprint for the safe segregation, storage, and thermal destruction of this compound, ensuring your laboratory maintains the highest standards of safety and regulatory compliance.

Chemical Profiling & Hazard Causality

To properly dispose of a chemical, one must understand the causality behind its reactivity. Ethyl 2-fluoro-5-methylphenylacetate presents two primary functional challenges during disposal:

• The Ester Linkage: Susceptible to hydrolysis when exposed to pH extremes.

• The Fluorinated Aromatic Ring: Requires extreme thermal conditions to break the carbon-fluorine (C-F) bond and generates corrosive hydrofluoric acid (HF) gas upon combustion.

Regulatory Note: While the EPA significantly expanded RCRA oversight of per- and polyfluoroalkyl substances (PFAS) in 2024[1], Ethyl 2-fluoro-5-methylphenylacetate is a mono-fluorinated compound. It does not fall under the strict PFAS umbrella. However, it is still classified as a halogenated organic waste and must be treated with identical thermal destruction rigor to prevent environmental fluoride contamination.

Table 1: Waste Profiling Data & Operational Implications

Parameter	Value / Classification	Operational Disposal Implication
Chemical Class	Fluorinated Aromatic Ester	Must be routed exclusively to halogenated waste streams.
Halogen Content	9.68% Fluorine by mass	Mandates TSDF incineration with caustic acid-gas scrubbing.
Water Solubility	Immiscible	Forms biphasic mixtures; requires phase separation before disposal.
Reactivity Profile	Hydrolyzable Ester	Incompatible with strong acids/bases; risk of exothermic cleavage.
RCRA Status	Unlisted (Characteristic)	Evaluated under general halogenated solvent guidelines.

In-Lab Waste Segregation Workflow

Proper disposal begins at the benchtop. Mixing this compound with incompatible waste streams can lead to hazardous pressure buildup or drastically inflate disposal costs.

Workflow for the benchtop segregation and classification of fluorinated ester laboratory waste.

Step-by-Step Containment & Storage Protocol

Implement the following self-validating protocol for your Satellite Accumulation Area (SAA):

Step 1: Isolate the Waste Stream Classify the effluent strictly as "Halogenated Organic Waste." Causality: Never mix fluorinated esters with non-halogenated solvents (like pure ethanol or hexane). Halogenated disposal requires specialized incineration; mixing dilutes the combustible BTU value and unnecessarily increases the volume of expensive halogenated waste.

Step 2: Container Selection Utilize a High-Density Polyethylene (HDPE) or amber glass carboy. Causality: HDPE provides excellent chemical resistance to fluorinated aromatics, while amber glass prevents UV-induced radical degradation of the ester if photosensitive reaction impurities are present.

Step 3: Prevent Hydrolysis (Self-Validation Checkpoint) Ethyl 2-fluoro-5-methylphenylacetate will undergo rapid hydrolysis if exposed to pH extremes, cleaving the ester into 2-fluoro-5-methylphenylacetic acid and ethanol. This reaction is exothermic and generates vapor pressure.

• Validation Action: Before sealing the waste carboy for long-term SAA storage, extract a 1 mL aliquot of the waste mixture and test it with universal indicator paper.

• Pass Criteria: A pH between 6.0 and 8.0 validates that the ester remains stable. If the pH is <5.0 or >9.0, carefully neutralize the waste stream with a mild buffer (e.g., 5% NaHCO3​ ) before sealing.

Step 4: SAA Compliance Affix a RCRA-compliant hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list the chemical name and check the "Toxic" and "Halogenated" hazard boxes. Place the primary container inside a secondary containment bin capable of holding 110% of the primary volume.

Final Destruction: High-Temperature Incineration Logistics

When transferring the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF), you must ensure the facility is equipped to handle halogenated organics. Standard open-burning or low-temperature incineration is strictly prohibited.

The Causality of Thermal Destruction: The carbon-fluorine (C-F) bond is exceptionally strong. Standard combustion temperatures are insufficient for complete mineralization and will result in the formation of highly toxic Products of Incomplete Combustion (PICs). Therefore, the TSDF must utilize a rotary kiln incinerator capable of achieving temperatures exceeding 1100°C with a minimum gas residence time of two seconds.

The Causality of Acid Gas Scrubbing: Combusting fluorinated organics inevitably generates hydrofluoric acid (HF) gas. To prevent severe environmental damage and equipment corrosion, the incinerator must be equipped with a wet caustic scrubber system[2]. These scrubbers utilize alkaline reagents—typically hydrated lime ( Ca(OH)2​ )—to neutralize the HF gas, precipitating it out as inert solid calcium fluoride ( CaF2​ ), which is then safely landfilled[3].

By ensuring your TSDF utilizes Rotary Kiln Incineration with Caustic Scrubbing , you close the loop on the chemical lifecycle, transforming a hazardous fluorinated ester into inert, environmentally safe byproducts.

References

• EPA Takes Action on PFAs: New Hazardous Constituents Listed and Redefining Hazardous Waste. Atkinson, Andelson, Loya, Ruud & Romo (aalrr.com). 1

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (epa.gov).2

• Technical Resource Document Treatment Technologies For Halogenated Organic Containing Wastes, Volume 1. U.S. Environmental Protection Agency (epa.gov). 3

• THE ENVIRONMENT (PROTECTION) RULES, 1986. Haryana State Pollution Control Board (hspcb.org.in).

Sources

• 1. EPA Takes Action on PFAs: New Hazardous Constituents Listed and Redefining Hazardous Waste: Atkinson, Andelson, Loya, Ruud & Romo [aalrr.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling Ethyl 2-fluoro-5-methylphenylacetate

Ethyl 2-fluoro-5-methylphenylacetate: Advanced Handling, PPE, and Operational Safety Guide

As a Senior Application Scientist, my priority is ensuring that your laboratory operations are not only efficient but fundamentally safe. Ethyl 2-fluoro-5-methylphenylacetate is a highly valuable fluorinated building block used extensively in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals. However, its specific molecular architecture demands rigorous, causality-driven handling protocols.

This guide moves beyond basic safety data to explain the mechanistic reasoning behind each safety requirement, providing you with a self-validating system for your daily workflows.

Hazard Causality & Risk Assessment

To handle this compound safely, we must first understand how its structure dictates its behavior in a biological and physical environment:

• Lipophilicity & Dermal Penetration: The introduction of a fluorine atom onto the phenylacetate scaffold significantly increases the molecule's partition coefficient (LogP). This enhanced lipophilicity allows the compound to rapidly permeate the lipid bilayers of human skin, making dermal exposure a critical risk vector.

• Ocular & Mucous Membrane Irritation: As an ester, this compound is susceptible to mild hydrolysis upon contact with the aqueous environments of the cornea or respiratory tract. This reaction can locally generate mildly corrosive 2-fluoro-5-methylphenylacetic acid and ethanol, leading to acute irritation.

• Chemical Incompatibilities: The compound must be strictly isolated from strong oxidizing agents to prevent highly exothermic and hazardous reactions, though it remains stable under standard, inert laboratory conditions [1][1].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling specialized fluorinated esters. The following PPE specifications are scientifically mandated to block the specific molecular interactions described above.

PPE Category	Standard / Specification	Quantitative Metric	Mechanistic Rationale
Eye/Face Protection	EN 166 (EU) / NIOSH (US)	Zero gap tolerance	Prevents ocular hydrolysis of the ester by atmospheric moisture or direct micro-droplet splash [2][2].
Hand Protection	EN 374 Nitrile/Butyl Rubber	Thickness >0.38 mm; Breakthrough >480 min	Blocks the lipophilic dermal penetration characteristic of fluorinated aromatic compounds [2][2].
Respiratory Protection	ABEK Filter (EN 14387)	Fume hood face velocity: 0.4–0.6 m/s	Mitigates the inhalation of volatile ester vapors which can irritate mucous membranes.
Body Protection	Fire/Flame Resistant Lab Coat	100% coverage of exposed skin	Prevents systemic absorption and protects against secondary flammability risks.

Operational Workflow: Volumetric Transfer & Reaction Setup

Self-Validating Principle: Every step in this protocol visually or physically confirms the success of the previous step before you proceed.

Step-by-Step Methodology:

• Environmental Verification: Before opening the reagent bottle, verify that the fume hood monitor displays a face velocity between 0.4 and 0.6 m/s. This ensures total vapor containment.

• Atmospheric Purging: Connect your reaction flask to a Schlenk line. Purge with Nitrogen or Argon for 3 complete cycles (evacuate/refill). Causality: Inert atmospheres prevent the moisture-induced hydrolysis of the ester linkage, preserving your reagent's integrity.

• Volumetric Transfer: Using a gas-tight glass syringe equipped with a stainless-steel needle, puncture the septum of the reagent bottle. Slowly withdraw the required volume to prevent cavitation and bubble formation, ensuring highly accurate dosing.

• Reaction Execution: Add the compound dropwise to the reaction mixture at the specified temperature (typically 0°C to room temperature). Monitor closely for any exothermic activity.

• Decontamination: Immediately rinse the syringe with a compatible organic solvent (e.g., acetone or ethyl acetate) three times, discharging the rinsate directly into a designated halogenated waste container.

Figure 1: Standard operational workflow for handling Ethyl 2-fluoro-5-methylphenylacetate.

Emergency Spill Response & Disposal Plan

Self-Validating Principle: Containment must entirely precede neutralization to prevent uncontrolled environmental spread.

Step-by-Step Methodology:

• Risk Assessment & Evacuation: If a spill exceeds 50 mL outside of a controlled fume hood environment, immediately evacuate the immediate area to prevent the inhalation of concentrated vapors.

• Source Isolation: Eliminate all ignition sources and ensure local exhaust ventilation is operating at maximum capacity.

• Inert Containment: Surround and cover the spill with an inert absorbent material such as vermiculite or dry sand. Causality: Combustible absorbents (like sawdust) must be strictly avoided as they can react unpredictably with organic esters and strong oxidizers [1][1].

• Mechanical Collection: Use non-sparking tools to sweep the saturated absorbent into a high-density polyethylene (HDPE) container. Seal the container tightly.

• Regulatory Disposal: Label the container explicitly as "Halogenated Organic Waste." Do not flush residues down drains. Entrust disposal strictly to a licensed hazardous waste disposal facility in compliance with national environmental regulations .

Figure 2: Emergency spill response and containment logic for fluorinated organics.

By integrating these causality-driven protocols into your laboratory's standard operating procedures, you ensure not only the integrity of your chemical syntheses but the absolute safety of your research personnel. We are committed to being your most trusted partner in both advanced chemical supply and uncompromising laboratory safety.

References

• Title: (2-Chloro-4-fluorophenyl)
• Title: SAFETY DATA SHEET - Methyl 2-fluorophenylacetate Source: Fisher Scientific URL
• Source: Tokyo Chemical Industry (TCI)

Sources

• 1. fishersci.se [fishersci.se]
• 2. echemi.com [echemi.com]